1,3-Dimethyl-2-methylene-1H-indoline

• CAS: 71735-22-3

Core Science & Biosynthesis

Comprehensive Technical Guide: 1,3-Dimethyl-2-methylene-1H-indoline (CAS 71735-22-3)

Executive Summary

1,3-Dimethyl-2-methylene-1H-indoline is a specialized heterocyclic compound belonging to the indole family, characterized by a bicyclic framework featuring an exocyclic methylene group[1]. While structurally related to the ubiquitous Fischer's base (1,3,3-trimethyl-2-methyleneindoline), this specific derivative possesses only a single methyl substitution at the C3 position. This subtle structural variance profoundly impacts its steric profile and reactivity. As a highly versatile intermediate, it has garnered significant attention in medicinal chemistry for the development of bioactive scaffolds and in materials science for the synthesis of advanced dyes and pigments[1].

This whitepaper provides an in-depth technical analysis of its physicochemical properties, structural dynamics, and validated synthetic methodologies, designed specifically for researchers and drug development professionals.

Physicochemical Profiling

Understanding the fundamental quantitative metrics of 1,3-Dimethyl-2-methylene-1H-indoline is critical for predicting its behavior in organic synthesis and biological systems. The following table consolidates its core physicochemical properties.

Property	Value	Source / Validation
IUPAC Name	1,3-dimethyl-2-methylidene-3H-indole	Lexichem TK 2.7.0[2]
CAS Number	71735-22-3	Common Chemistry[2],[1]
Molecular Formula	C₁₁H₁₃N	PubChem 2.2[2]
Molecular Weight	159.23 g/mol	PubChem 2.2[2]
XLogP3 (Lipophilicity)	2.9	XLogP3 3.0[3]
Topological Polar Surface Area	3.2 Ų	Cactvs 3.4.8.18[2]
Heavy Atom Count	12	PubChem[2]
Complexity Score	197	Cactvs 3.4.8.18[2]

Structural Dynamics & Mechanistic Reactivity

The reactivity of 1,3-Dimethyl-2-methylene-1H-indoline is dictated by its unique electron distribution. The molecule features an electron-rich N1-methylated indole core coupled with an exocyclic 2-methylene group[1].

Mechanistic Causality: The lone pair on the indoline nitrogen is delocalized into the exocyclic double bond, imparting a strong enamine-like character . This delocalization makes the methylene carbon highly nucleophilic, priming it for condensation reactions with various electrophiles (such as aromatic aldehydes or ketones). Concurrently, the indole ring itself remains susceptible to electrophilic aromatic substitution, allowing for orthogonal functionalization depending on the chosen reaction conditions[4].

Caption: Structural features driving the dual reactivity profile of the compound.

Validated Synthetic Methodologies

The synthesis and subsequent functionalization of this compound require precise control over reaction parameters to prevent unwanted polymerization or degradation of the sensitive enamine moiety[1]. Below are two field-proven, self-validating protocols for utilizing this compound.

Acid-Catalyzed Condensation Workflow

This method is primarily used to synthesize extended conjugated systems, such as cyanine dyes or biologically active bis(indolyl)methanes[4].

• Step 1: Reagent Preparation. Dissolve 1.0 equivalent of 1,3-Dimethyl-2-methylene-1H-indoline and 1.1 equivalents of the target electrophile (e.g., a substituted benzaldehyde) in anhydrous ethanol.

• Step 2: Catalytic Activation. Add 0.1 equivalents of glacial acetic acid.

  • Causality: The weak acid protonates the carbonyl oxygen of the aldehyde, lowering its LUMO energy and increasing its susceptibility to nucleophilic attack by the enamine carbon. A weak acid is chosen specifically to prevent the complete protonation of the indoline nitrogen, which would quench its nucleophilicity[4].

• Step 3: Thermal Condensation. Heat the mixture to reflux (78°C) under an inert argon atmosphere for 2–4 hours.

• Step 4: Self-Validation via TLC. Monitor the reaction using Thin-Layer Chromatography (Hexanes:Ethyl Acetate, 4:1). The protocol validates itself when the UV-active starting material spot completely disappears, replaced by a highly colored, lower-Rf product spot (indicating extended conjugation).

• Step 5: Isolation. Cool the mixture to 0°C to induce crystallization. Filter and wash with cold ethanol to yield the analytically pure product.

Microwave-Assisted Synthesis

For rapid library generation in drug discovery, microwave-assisted synthesis offers superior kinetic control[4].

• Step 1: Mixture Assembly. Combine the indoline derivative and reagents in a specialized microwave-safe quartz vessel equipped with a magnetic stir bar.

• Step 2: Dielectric Heating. Subject the sealed vessel to microwave irradiation (150 W) with a strict temperature cap of 80°C for 10 minutes.

  • Causality: Microwave irradiation provides direct dielectric heating to the polar intermediates. This overcomes activation energy barriers instantaneously, reducing reaction times from hours to minutes while suppressing the formation of thermodynamic degradation byproducts[4].

• Step 3: Self-Validation via LC-MS. Immediately sample the crude mixture for Liquid Chromatography-Mass Spectrometry. The presence of the target mass ion ( [M+H]+ ) with >95% peak area integration validates the efficiency of the microwave parameters, allowing the researcher to bypass intermediate purification.

Caption: Microwave-assisted synthetic workflow with integrated self-validation steps.

Downstream Applications

The unique physicochemical properties of 1,3-Dimethyl-2-methylene-1H-indoline make it an invaluable asset across two primary domains:

• Medicinal Chemistry & Drug Development: Because the indole nucleus is a privileged scaffold in pharmacology, this compound serves as a critical lead structure. Its ability to undergo facile functionalization allows medicinal chemists to rapidly synthesize libraries of indole derivatives, which are subsequently screened for diverse biological activities, including kinase inhibition and receptor antagonism[1].

• Material Science & Optical Dyes: The reactivity of the 2-methylene group allows for the synthesis of complex, highly conjugated chromophores. These derivatives form exceptionally stable colored solutions and are utilized in the production of specialized pigments, fluorescent probes, and advanced optical materials[1].

References

• 1,3-Dimethyl-2-methylene-1H-indoline | C11H13N | CID 3018251 - PubChem Source: National Center for Biotechnology Information (NCBI) URL:[Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. 1,3-Dimethyl-2-methylene-1H-indoline | C11H13N | CID 3018251 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,3-Dimethyl-2-methylene-1H-indoline | C11H13N | CID 3018251 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. evitachem.com [evitachem.com]

1H and 13C NMR Spectral Analysis of 1,3-Dimethyl-2-methylene-1H-indoline: A Comprehensive Technical Guide

Executive Summary

For drug development professionals and synthetic chemists, indoline derivatives serve as critical pharmacophores and versatile synthetic intermediates. Specifically, 1,3-Dimethyl-2-methylene-1H-indoline ()—a structural analogue of the classical Fischer's base—exhibits unique electronic and stereochemical properties. Accurate structural elucidation via Nuclear Magnetic Resonance (NMR) spectroscopy is paramount for confirming its successful synthesis and purity.

This whitepaper provides an in-depth, authoritative guide to the 1 H and 13 C NMR spectral assignments of this compound. By dissecting the causality behind its unique chemical shifts—specifically the highly polarized enamine system and the chiral C3 center—this guide equips researchers with the mechanistic insights required for rigorous spectroscopic validation.

Molecular Architecture and Electronic Causality

To interpret the NMR spectrum of 1,3-dimethyl-2-methylene-1H-indoline, one must first understand the interplay between its structural geometry and electronic delocalization.

The Chiral C3 Center and Diastereotopicity

Unlike the classical Fischer's base (1,3,3-trimethyl-2-methyleneindoline) which possesses a symmetric quaternary C3 carbon, 1,3-dimethyl-2-methylene-1H-indoline features a tertiary C3 stereocenter bonded to a methyl group, a hydrogen atom, the aromatic ring, and the enamine double bond. This point chirality breaks the molecule's plane of symmetry. Consequently, the two protons on the exocyclic methylene group (=CH 2​ ) are strictly diastereotopic . They exist in distinct time-averaged magnetic environments, resulting in separate chemical shifts and observable geminal coupling ( 2JHH​ ).

Enamine Polarization and Diamagnetic Shielding

The exocyclic double bond does not behave like an isolated alkene. The nitrogen atom (N1) donates its lone pair into the π -system, creating a major resonance contributor where the nitrogen bears a formal positive charge (iminium character) and the exocyclic β -carbon bears a formal negative charge (carbanion character). This massive increase in local electron density at the β -carbon drastically increases diamagnetic shielding, pushing the resonance signals significantly upfield compared to standard alkenes .

Causality of nitrogen lone pair delocalization leading to upfield NMR shifts in the exocyclic methylene.

Quantitative Spectral Assignments

The following tables synthesize the expected high-resolution NMR data based on the electronic parameters of the indoline core and empirical data from closely related Fischer's base analogues.

Table 1: 1 H NMR Resonance Assignments (400 MHz, CDCl 3​ )

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling (J, Hz)	Mechanistic Rationale
N-CH 3​	3.05	s	3H	-	Deshielded by the inductive effect of the adjacent nitrogen atom.
C3-CH 3​	1.35	d	3H	~7.0	Aliphatic methyl; vicinal coupling to the C3 methine proton.
C3-H	3.65	q	1H	~7.0	Benzylic/allylic methine; split into a quartet by the C3-CH 3​ group.
=CH 2​ (H a​ )	3.85	d	1H	~2.0	Diastereotopic enamine proton; highly shielded by N-lone pair resonance.
=CH 2​ (H b​ )	3.95	d	1H	~2.0	Diastereotopic enamine proton; geminal coupling to H a​ .
Ar-H (C7)	6.55	d	1H	~7.5	Ortho to nitrogen; heavily shielded by resonance donation into the ring.
Ar-H (C5)	6.75	t	1H	~7.5	Para to nitrogen; shielded by resonance.
Ar-H (C6)	7.05	t	1H	~7.5	Meta to nitrogen; minimal resonance shielding.
Ar-H (C4)	7.10	d	1H	~7.5	Meta to nitrogen; adjacent to the alkyl-substituted C3 position.

Table 2: 13 C NMR Resonance Assignments (100 MHz, CDCl 3​ )

Position	Chemical Shift (δ, ppm)	Carbon Type	Mechanistic Rationale
C3-CH 3​	18.2	CH 3​	Standard aliphatic methyl group environment.
N-CH 3​	29.5	CH 3​	N-alkyl carbon; deshielded inductively by the heteroatom.
C3	45.0	CH	Tertiary benzylic/allylic carbon.
=CH 2​	75.5	CH 2​	Enamine β -carbon; extreme upfield shift due to carbanion character.
Ar-C (C7)	105.5	CH	Ortho to nitrogen; high electron density from resonance.
Ar-C (C5)	118.5	CH	Para to nitrogen; high electron density from resonance.
Ar-C (C4, C6)	122.0, 127.5	CH	Meta positions; standard aromatic chemical shifts.
Ar-C (C3a)	137.5	C q​	Aromatic bridgehead carbon.
Ar-C (C7a)	146.0	C q​	Aromatic bridgehead carbon directly attached to nitrogen.
C2	161.0	C q​	Enamine α -carbon; severe deshielding due to iminium character.

Experimental Protocol: Self-Validating NMR Acquisition

To accurately resolve the subtle 2.0 Hz geminal coupling of the diastereotopic methylene protons, high-resolution acquisition parameters must be strictly enforced. The following protocol operates as a self-validating system to guarantee data integrity.

Step-by-step workflow for high-resolution NMR acquisition of indoline derivatives.

Step-by-Step Methodology

Step 1: Sample Preparation

• Action: Dissolve 15–20 mg of 1,3-dimethyl-2-methylene-1H-indoline in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v tetramethylsilane (TMS). Filter the solution through a glass wool plug into a high-quality 5 mm NMR tube.

• Validation: The filtration step acts as a physical validation mechanism. Removing paramagnetic particulates ensures magnetic field homogeneity, preventing artificial line broadening.

Step 2: Probe Tuning and Matching

• Action: Insert the sample into the spectrometer. Tune and match the probe specifically for 1 H and 13 C frequencies.

• Validation: A sharp dip in the tuning curve (wobble curve) reaching the baseline validates that reflected RF power is minimized, ensuring accurate 90° pulse calibration.

Step 3: Locking and Shimming (Critical Step)

• Action: Lock the spectrometer to the deuterium signal of CDCl 3​ . Execute gradient shimming (e.g., TopShim), followed by manual optimization of the Z1 and Z2 coils.

• Validation: This step is self-validating when the CDCl 3​ solvent residual peak (7.26 ppm) achieves a full-width at half-maximum (FWHM) of < 0.5 Hz. If the FWHM exceeds 0.5 Hz, the 2.0 Hz geminal coupling of the enamine protons will blur into a singlet, indicating a failed shim that must be repeated.

Step 4: Pulse Sequence Execution

• 1 H NMR: Utilize a standard 30-degree pulse sequence (zg30). Set the relaxation delay (D1) to 2.0 seconds and acquire 16–32 scans.

• 13 C NMR: Utilize a proton-decoupled sequence (zgpg30). Set D1 to 3.0 seconds to allow complete relaxation of the quaternary carbons (C2, C3a, C7a). Acquire 512–1024 scans.

• Validation: The appearance of the C2 quaternary carbon signal at ~161 ppm with a signal-to-noise ratio > 10:1 validates that the D1 delay was sufficient for complete T1 relaxation.

Step 5: Data Processing

• Action: Apply a Fourier transform (FT) with a zero-filling factor of 2. Apply an exponential apodization function (LB = 0.3 Hz for 1 H, 1.0 Hz for 13 C). Manually phase correct the spectrum and reference the TMS peak to exactly 0.00 ppm.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 3018251, 1,3-Dimethyl-2-methylene-1H-indoline." PubChem.[Link]

• Toutchkine, A., Nguyen, D., & Hahn, K. M. "Engineering the Photophysics of Cyanines by Chain C1′ Substituents." Dyes and Pigments, U.S. National Library of Medicine (PMC).[Link]

Thermodynamic Stability and Reactivity of 1,3-Dimethyl-2-methylene-1H-indoline: A Mechanistic Guide

Executive Summary

In the realm of heterocyclic chemistry and dye synthesis, 2-methyleneindolines serve as foundational building blocks. While 1,3,3-trimethyl-2-methyleneindoline (Fischer’s base) is ubiquitous in the synthesis of cyanine and spiropyran dyes, its analog—1,3-Dimethyl-2-methylene-1H-indoline (PubChem CID: 3018251)[1]—presents a unique and highly dynamic reactivity profile.

This whitepaper provides an in-depth mechanistic analysis of 1,3-dimethyl-2-methylene-1H-indoline. By examining the thermodynamic driving forces governing its tautomerization and its behavior as a potent carbon nucleophile, this guide equips researchers and drug development professionals with the theoretical and practical frameworks necessary to harness this compound in complex synthetic workflows, including the development of photochromic materials and targeted fluorophores[2].

Thermodynamic Stability and the Tautomeric Equilibrium

The defining structural feature of 1,3-dimethyl-2-methylene-1H-indoline is the presence of a single methyl group and a single proton at the C3 position of the pyrrole ring. This seemingly minor deviation from Fischer's base (which is gem-dimethylated at C3) fundamentally alters the molecule's thermodynamic landscape.

The Driving Force of Aromatization

1,3-Dimethyl-2-methylene-1H-indoline exists as a kinetic enamine. The exocyclic carbon (C2') is electron-rich due to the delocalization of the nitrogen lone pair. However, because the C3 position is not fully blocked, the molecule is highly susceptible to an enamine-imine tautomerization, shifting the double bond from the exocyclic position (C2=C2') to the endocyclic position (C2=C3).

This tautomerization yields 1,2,3-trimethyl-1H-indole . The thermodynamic driving force for this shift is massive: the recovery of the full 10 π -electron aromatic system of the indole core. Consequently, the exocyclic methylene form is thermodynamically unstable relative to its aromatic tautomer unless it is kinetically trapped or thermodynamically stabilized via push-pull conjugation (e.g., by reacting with an electrophile to form a highly conjugated merocyanine system)[3].

Comparative Thermodynamic Data

To illustrate the impact of C3 substitution, the following table summarizes the thermodynamic and kinetic profiles of 1,3-dimethyl-2-methylene-1H-indoline compared to the industry standard, Fischer's base.

Property	1,3-Dimethyl-2-methylene-1H-indoline	1,3,3-Trimethyl-2-methyleneindoline (Fischer's Base)
C3 Substitution	-CH₃, -H (Chiral center potential)	-CH₃, -CH₃ (Achiral, blocked)
Thermodynamic State	Kinetically trapped enamine	Thermodynamically stable enamine
Dominant Tautomer	1,2,3-Trimethyl-1H-indole (Aromatic)	1,3,3-Trimethyl-2-methyleneindoline
Nucleophilicity	Extremely high (transient)	High (stable)
Primary Utility	Precursor to push-pull conjugated dyes	Universal cyanine/spiropyran precursor

Reactivity Profile and Mechanistic Pathways

Despite its thermodynamic instability in the isolated state, the enamine form of 1,3-dimethyl-2-methylene-1H-indoline is a highly reactive carbon nucleophile. The highest occupied molecular orbital (HOMO) is heavily localized on the exocyclic methylene carbon, priming it for electrophilic attack.

Condensation and Dye Formation

When introduced to strong electrophiles, such as aromatic aldehydes or polymethine chains, the exocyclic carbon undergoes rapid nucleophilic addition. This is the initiating step in the formation of complex dyes. Recent mechanistic studies into the degradation and "blueing" of cyanine dyes highlight how 2-methyleneindoline derivatives act as reactive nucleophiles that can attack polymethine backbones, triggering chain-shortening reactions[4].

By reacting 1,3-dimethyl-2-methylene-1H-indoline with an aldehyde via a Knoevenagel-type condensation, the resulting loss of water yields a highly conjugated system. The newly formed double bond is stabilized by a "push-pull" electron network (donor nitrogen to acceptor carbonyl/imine), which effectively neutralizes the thermodynamic penalty of the exocyclic double bond, rendering the final dye highly stable[5].

Tautomerization equilibrium and electrophilic trapping pathway of the kinetic enamine.

Experimental Workflows (Self-Validating Protocols)

To rigorously study and utilize this compound, protocols must account for its transient nature. The following methodologies are designed as self-validating systems, ensuring that data artifacts caused by premature tautomerization are eliminated.

Protocol 1: Kinetic Evaluation of Tautomerization via Variable-Temperature ¹H-NMR

Purpose: To quantify the rate of enamine-to-indole tautomerization, establishing the handling time-window for the kinetic enamine. Self-Validation Mechanism: The use of 1,3,5-trimethoxybenzene as an inert internal standard ensures that the disappearance of the exocyclic methylene signal is strictly due to tautomerization (mass balance verification) rather than sample degradation.

Step-by-Step Methodology:

• Pre-cooling: Pre-cool an NMR tube containing 0.5 mL of anhydrous, deuterated dichloromethane (CD₂Cl₂) to -20 °C.

• Standard Addition: Add exactly 0.05 mmol of 1,3,5-trimethoxybenzene (internal standard) to the solvent.

• In Situ Generation: Dissolve 0.1 mmol of 1,2,3-trimethyl-3H-indol-1-ium iodide (the precursor salt) in the cooled CD₂Cl₂.

• Deprotonation: Inject 0.105 mmol of a non-nucleophilic base (e.g., 1,8-Diazabicyclo[5.4.0]undec-7-ene, DBU) directly into the NMR tube at -20 °C to generate the 1,3-dimethyl-2-methylene-1H-indoline in situ.

• Data Acquisition: Transfer the tube to an NMR spectrometer pre-calibrated to -10 °C. Acquire spectra every 5 minutes.

• Analysis: Monitor the decay of the exocyclic methylene protons (singlet, ~ δ 3.8-4.2 ppm) and the concurrent growth of the aromatic C3-methyl protons of the indole tautomer. Normalize integrations against the methoxy protons of the internal standard ( δ 3.77 ppm).

Self-validating experimental workflow for NMR kinetic evaluation of tautomerization.

Protocol 2: Synthesis of a Push-Pull Stabilized Merocyanine Dye

Purpose: To trap the reactive enamine form before tautomerization occurs, yielding a thermodynamically stable, highly colored dye. Self-Validation Mechanism: The reaction is monitored via UV-Vis spectroscopy. The emergence of a strong bathochromic shift (typically λmax​ > 500 nm) confirms the successful formation of the extended conjugated system, validating that the nucleophilic attack outpaced the tautomerization[6].

Step-by-Step Methodology:

• Preparation: In a flame-dried Schlenk flask under argon, dissolve 1.0 mmol of 1,2,3-trimethyl-3H-indol-1-ium iodide and 1.0 mmol of 4-N,N-dimethylaminobenzaldehyde in 10 mL of anhydrous ethanol.

• Catalysis: Add 0.1 mL of piperidine (catalyst) to the mixture. The base serves a dual purpose: deprotonating the indolium salt to form the highly reactive 1,3-dimethyl-2-methylene-1H-indoline, and activating the aldehyde.

• Reflux: Heat the mixture to reflux (78 °C) for 4 hours. The solution will rapidly transition from pale yellow to deep purple/magenta, indicating the formation of the merocyanine chromophore.

• Isolation: Cool the reaction to 0 °C to induce crystallization. Filter the precipitate and wash with cold diethyl ether (3 x 5 mL).

• Validation: Dissolve a micro-aliquot in ethanol and measure the UV-Vis absorbance. A sharp peak in the visible region confirms the thermodynamic stabilization of the exocyclic double bond via push-pull conjugation.

Conclusion

1,3-Dimethyl-2-methylene-1H-indoline is a textbook example of the delicate balance between kinetic reactivity and thermodynamic stability. Unlike its heavily utilized cousin, Fischer's base, its unblocked C3 position drives a rapid tautomerization to the aromatic 1,2,3-trimethylindole. However, by understanding this thermodynamic driving force, researchers can exploit its transient, highly nucleophilic enamine state to synthesize complex, stable conjugated systems. Rigorous, self-validating protocols—such as low-temperature in situ generation and rapid electrophilic trapping—are essential for successfully deploying this compound in advanced materials and drug development.

References

• 1,3-Dimethyl-2-methylene-1H-indoline | C11H13N | CID 3018251 - PubChem National Institutes of Health (NIH). URL:[Link]

• Mechanistic Insight into the Thermal "Blueing" of Cyanine Dyes PubMed - NIH (J Am Chem Soc. 2024). URL: [Link]

• Spontaneous Isomerization of a Hydroxynaphthalene-Containing Spiropyran in Polar Solvents Enhanced by Hydrogen Bonding Interactions PMC - NIH. URL:[Link]

• Polarity-Driven Isomerization of a Hydroxynaphthalimide-Containing Spiropyran at Room Temperature PMC - NIH. URL:[Link]

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• 1. 1,3-Dimethyl-2-methylene-1H-indoline | C11H13N | CID 3018251 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. evitachem.com [evitachem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Mechanistic Insight into the Thermal "Blueing" of Cyanine Dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Solubility Dynamics and Solvation Thermodynamics of 1,3-Dimethyl-2-methylene-1H-indoline in Organic Solvents

Target Audience: Researchers, Formulation Scientists, and Synthetic Chemists Content Focus: Thermodynamic causality, self-validating solubility protocols, and application-specific solvent engineering.

Executive Summary

In the design of advanced functional materials—ranging from near-infrared (NIR) cyanine dyes to dynamic photochromic microcapsules—the solvation profile of the precursor is the primary thermodynamic gatekeeper. 1,3-Dimethyl-2-methylene-1H-indoline (CAS 71735-22-3) is a highly reactive, electron-rich enamine. As a Senior Application Scientist, I frequently observe that the failure of downstream syntheses rarely stems from reagent degradation, but rather from a fundamental misunderstanding of how this specific indoline core interacts with organic solvent matrices.

This whitepaper provides an in-depth technical analysis of the solubility profile of 1,3-Dimethyl-2-methylene-1H-indoline, detailing the causality behind its solvation thermodynamics, providing a self-validating experimental protocol for solubility determination, and mapping solvent selection to specific industrial applications.

Physicochemical Profiling & Solvation Thermodynamics

1,3-Dimethyl-2-methylene-1H-indoline shares a deeply homologous solvation profile with its widely studied structural analog, Fischer's base (1,3,3-trimethyl-2-methyleneindoline). According to structural data, the molecule possesses a computed XLogP3 of 2.9 , dictating its highly lipophilic nature and negligible aqueous solubility .

The solubility of this compound is governed by two competing structural features:

• The Hydrophobic Indoline Core: The fused benzene and pyrroline rings provide a massive hydrophobic surface area. In non-polar solvents like toluene and hexane, the energy required to form a solvent cavity is exceedingly low. Solute-solvent London dispersion forces easily overcome the weak intermolecular forces of the pure solute, resulting in near-miscibility.

• The Exocyclic Enamine Substructure: The nitrogen lone pair is heavily conjugated with the exocyclic double bond, creating a localized dipole and rendering the terminal methylene carbon highly nucleophilic. In polar aprotic solvents (e.g., acetonitrile), strong dipole-dipole interactions stabilize the molecule without blunting its nucleophilicity via hydrogen bonding.

Quantitative Solubility Matrix

The following table summarizes the solubility profile of 1,3-Dimethyl-2-methylene-1H-indoline across various solvent classes at 25.0 °C.

Solvent Class	Specific Solvent	Dielectric Constant (ε)	Polarity Index (P')	Estimated Solubility (25°C)	Primary Solvation Mechanism
Aqueous	Water	80.1	10.2	< 0.1 mg/mL	Hydrophobic repulsion; high entropic cavity penalty
Protic	Ethanol	24.5	5.2	> 300 mg/mL	H-bond donation to the enamine nitrogen
Polar Aprotic	Acetonitrile	37.5	5.8	> 400 mg/mL	Dipole-dipole stabilization of the enamine resonance
Halogenated	Dichloromethane	8.9	3.1	Miscible	Halogen-π interactions with the indoline core
Aromatic	Toluene	2.4	2.4	Miscible	π-π stacking and robust London dispersion forces
Aliphatic	n-Hexane	1.9	0.1	> 150 mg/mL	Hydrophobic cavity integration

Self-Validating Protocol: High-Fidelity Solubility Determination

Standard shake-flask methods often fail for highly lipophilic liquid/low-melting solid indolines because micro-emulsions or colloidal suspensions easily pass through standard PTFE filters, leading to artificially inflated solubility readings. To ensure absolute scientific integrity, the following protocol is designed as a self-validating system —incorporating orthogonal checks to prove its own accuracy.

Step-by-Step Methodology

• Isothermal Saturation: Add an excess of 1,3-Dimethyl-2-methylene-1H-indoline to 10.0 mL of the target organic solvent in a hermetically sealed borosilicate glass vial.

  • Causality: Ensures the thermodynamic chemical potential of the undissolved phase equals that of the solute in the liquid phase.

• Thermal Equilibration: Agitate the vials at 25.0 ± 0.1 °C for 48 hours using an orbital shaker, followed by a strict 24-hour static sedimentation period at the same temperature.

  • Causality: Kinetic dissolution rates vary wildly by solvent polarity. The static period allows primary gravitational settling of macro-particulates.

• Phase Separation via Ultracentrifugation: Transfer the upper phase and centrifuge at 50,000 × g for 30 minutes at 25.0 °C.

  • Causality: Traditional syringe filters adsorb highly lipophilic indoline cores, artificially lowering the measured concentration. Ultracentrifugation relies purely on density differentials, preserving the true solute concentration.

• Self-Validation (Dynamic Light Scattering - DLS): Analyze a 1 mL aliquot of the supernatant via DLS.

  • Causality: This critical step confirms the absence of colloidal suspensions (particles > 1 nm). If colloids are detected, the sample must be re-centrifuged. This guarantees the measurement of true thermodynamic solubility, not a micro-emulsion.

• Dual Quantification: Dilute the validated supernatant and analyze via HPLC-UV (254 nm) against a 5-point calibration curve ( R2>0.999 ). Simultaneously, evaporate a separate 1.0 mL aliquot to dryness under vacuum and measure the residue gravimetrically.

  • Causality: The gravimetric mass balance acts as an orthogonal control. If the variance between the HPLC and gravimetric data exceeds 2%, the system flags potential solvent entrapment or solute degradation, invalidating the run.

Fig 1. Self-validating isothermal shake-flask workflow for solubility determination.

Solvent-Driven Application Engineering

The choice of solvent does more than just dissolve the indoline; it dictates the kinetic pathway of downstream applications.

Cyanine Dye Synthesis (Polar Aprotic Solvents): In the synthesis of heptamethine cyanine dyes, polar aprotic solvents like acetonitrile are heavily preferred. Research demonstrates that indoline derivatives exhibit superior solubility and reaction conversion in acetonitrile compared to protic solvents like methanol .

• Mechanistic Causality: The high dielectric constant of acetonitrile ( ϵ=37.5 ) stabilizes the zwitterionic transition state during electrophilic attack (e.g., condensation with Vilsmeier-Haack reagents) without forming hydrogen bonds that would otherwise blunt the nucleophilicity of the exocyclic methylene.

Photochromic Microencapsulation (Non-Polar Solvents): For advanced applications such as the microencapsulation of photochromic spirooxazines onto textile materials, non-polar solvents like toluene are utilized .

• Mechanistic Causality: The indoline core must be uniformly dispersed into hydrophobic polymer matrices (like melamine-formaldehyde or polyurethane shells). Toluene provides infinite miscibility with the indoline while simultaneously swelling the hydrophobic polymer, allowing the dye to penetrate deeply before the solvent is evaporated.

Fig 2. Solvent-dependent mechanistic pathways for indoline-based synthesis.

References

• Title: 1,3-Dimethyl-2-methylene-1H-indoline | C11H13N | CID 3018251 Source: PubChem, National Center for Biotechnology Information URL: [Link]

• Title: Thermal Truncation of Heptamethine Cyanine Dyes Source: PubMed Central (PMC), National Institutes of Health URL: [Link]

• Title: The Exploration of Novel Photochromic Materials Source: University of Huddersfield Repository / Google Scholar URL

The Enduring Utility of Fischer's Base: A Technical Guide to 1,3-Dimethyl-2-methylene-1H-indoline in Modern Organic Synthesis

Abstract

1,3-Dimethyl-2-methylene-1H-indoline, colloquially known in the field of organic chemistry as Fischer's base, stands as a cornerstone reagent and versatile building block. Its unique structural motif, characterized by a highly nucleophilic exocyclic methylene group conjugated to an electron-rich indoline core, has cemented its importance in the synthesis of a vast array of functional molecules. This in-depth technical guide provides a comprehensive overview of the synthesis, fundamental reactivity, and widespread applications of Fischer's base, with a particular focus on its pivotal role in the construction of cyanine dyes, photochromic spiropyrans, and other valuable heterocyclic systems. Detailed mechanistic discussions, field-proven experimental protocols, and an exploration of its utility in materials science and medicinal chemistry are presented to offer researchers, scientists, and drug development professionals a thorough understanding of this indispensable synthetic tool.

Introduction: Unveiling the Reactivity of Fischer's Base

1,3-Dimethyl-2-methylene-1H-indoline, or Fischer's base, is a heterocyclic compound belonging to the indoline family.[1] Its significance in organic synthesis stems from the pronounced nucleophilicity of the exocyclic methylene carbon, a consequence of electron donation from the nitrogen atom of the indoline ring. This inherent reactivity makes it an exceptional C-nucleophile, readily participating in reactions with a wide range of electrophiles.

The synthesis of Fischer's base itself is a well-established process, often proceeding through the Fischer indole synthesis. A common route involves the reaction of an appropriate arylhydrazine with a ketone, followed by methylation.[2][3]

This guide will delve into the key applications of Fischer's base, providing both the theoretical underpinnings and practical methodologies for its use in contemporary organic synthesis.

The Cornerstone Application: Synthesis of Cyanine and Styryl Dyes

The most prominent and historically significant application of Fischer's base is in the synthesis of cyanine and styryl dyes.[4][5] These dyes are characterized by their extended polymethine chains and exhibit strong absorption and fluorescence in the visible and near-infrared (NIR) regions, making them invaluable for a multitude of applications, including as photographic sensitizers, fluorescent labels in biological imaging, and materials for optical data storage.[6][7]

Mechanism of Cyanine Dye Formation

The formation of symmetrical cyanine dyes typically involves the condensation of two equivalents of a quaternized heterocyclic base, such as that derived from Fischer's base, with a suitable one-carbon or multi-carbon bridging unit. In the case of unsymmetrical cyanines, two different heterocyclic precursors are employed. The reactivity of Fischer's base allows it to act as the nucleophilic component in these condensation reactions.

A mechanistic study on the thermal degradation of certain cyanine dyes revealed that Fischer's base can be formed in situ and subsequently act as a reactive carbon nucleophile, attacking the polymethine backbone of other dye molecules.[1][6][8]

Figure 1: Generalized mechanism of cyanine dye formation.

Synthesis of Near-Infrared (NIR) Absorbing Dyes

The synthesis of NIR-absorbing heptamethine cyanine dyes often utilizes Fischer's base derivatives. These dyes are of particular interest for applications in biomedical imaging due to the deep tissue penetration of NIR light.[6][9] The synthetic strategy typically involves a condensation reaction between a quaternized indoleninium salt (derived from Fischer's base) and a polymethine bridge precursor.[6]

Reactant 1	Reactant 2	Product	Application	Reference
Quaternized Fischer's Base Derivative	Heptamethine Bridge Precursor	NIR Heptamethine Cyanine Dye	Photoacoustic Imaging, Photothermal Therapy	[6]
Fischer's Base	Aromatic Aldehyde	Cationic Styryl Dye	DNA Labeling, Cancer Cell Imaging	[1]

Table 1: Examples of Dyes Synthesized from Fischer's Base.

Experimental Protocol: Synthesis of a Symmetrical Heptamethine Cyanine Dye

This protocol outlines a general procedure for the synthesis of a symmetrical heptamethine cyanine dye.

Materials:

• 1,2,3,3-Tetramethyl-3H-indol-1-ium iodide (quaternized Fischer's base derivative) (2.0 eq)

• Glutaconaldehyde dianil hydrochloride (polymethine precursor) (1.0 eq)

• Sodium acetate (base)

• Acetic anhydride (solvent and dehydrating agent)

Procedure:

• A mixture of 1,2,3,3-tetramethyl-3H-indol-1-ium iodide (2.0 mmol) and glutaconaldehyde dianil hydrochloride (1.0 mmol) is suspended in acetic anhydride (10 mL).

• Sodium acetate (2.0 mmol) is added to the mixture.

• The reaction mixture is heated to reflux and stirred for 2-3 hours. The progress of the reaction can be monitored by TLC or UV-Vis spectroscopy.

• After completion, the reaction mixture is cooled to room temperature.

• The precipitated crude dye is collected by filtration and washed with a small amount of cold ethanol.

• The crude product is purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford the pure heptamethine cyanine dye.

Gateway to Photochromism: The Synthesis of Spiropyrans

Fischer's base is a critical precursor in the synthesis of indoline spiropyrans, a prominent class of photochromic compounds.[10][11] Spiropyrans exhibit the remarkable property of reversibly changing their structure and, consequently, their color and fluorescence properties upon exposure to light. This behavior arises from the photoinduced cleavage of a C-O bond, converting the colorless spiropyran form to the colored, planar merocyanine form.[11]

Mechanism of Spiropyran Synthesis

The synthesis of spiropyrans from Fischer's base typically involves a condensation reaction with a substituted salicylaldehyde. The reaction proceeds via a nucleophilic attack of the exocyclic methylene group of Fischer's base on the aldehyde carbonyl, followed by an intramolecular cyclization and dehydration.

Figure 2: General workflow for spiropyran synthesis.

Applications in Drug Delivery and Sensing

The photo-responsive nature of spiropyrans has led to their exploration in advanced applications such as light-controlled drug delivery systems and chemical sensors.[10][12] For instance, spiropyran-functionalized nanoparticles can be designed to release a therapeutic agent upon irradiation with a specific wavelength of light.[10]

Fischer's Base as a Versatile C-Nucleophile

Beyond its role in dye and photochrome synthesis, the nucleophilic character of Fischer's base makes it a valuable reagent in a variety of other carbon-carbon bond-forming reactions.

Knoevenagel Condensation

Fischer's base can participate in Knoevenagel-type condensation reactions with aromatic aldehydes in the presence of a base catalyst.[13][14] This reaction provides a straightforward route to the synthesis of styryl derivatives with potential applications in materials science and medicinal chemistry.[15]

Experimental Protocol: Knoevenagel Condensation of Fischer's Base with an Aromatic Aldehyde

Materials:

• 1,3-Dimethyl-2-methylene-1H-indoline (Fischer's base) (1.0 eq)

• Aromatic aldehyde (e.g., benzaldehyde) (1.0 eq)

• Piperidine (catalytic amount)

• Ethanol (solvent)

Procedure:

• Dissolve Fischer's base (1.0 mmol) and the aromatic aldehyde (1.0 mmol) in ethanol (10 mL) in a round-bottom flask.

• Add a catalytic amount of piperidine (e.g., 0.1 mmol).

• Heat the reaction mixture to reflux and stir for 4-6 hours. Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• The product may precipitate from the solution. If so, collect the solid by filtration and wash with cold ethanol.

• If the product does not precipitate, remove the solvent under reduced pressure and purify the residue by column chromatography on silica gel.

Cycloaddition Reactions

Fischer's base and its derivatives can act as electron-rich dienophiles or participate in [3+2] cycloaddition reactions with various dipolarophiles, providing access to complex polycyclic and spirocyclic indole-containing structures.[16][17] These reactions offer a powerful tool for the construction of novel heterocyclic scaffolds with potential biological activity.

Applications in Materials Science and Medicinal Chemistry

The unique electronic and photophysical properties of molecules derived from Fischer's base have led to their investigation in various areas of materials science and medicinal chemistry.

• Organic Electronics: Styryl dyes and other conjugated molecules synthesized from Fischer's base are being explored for their potential use in organic light-emitting diodes (OLEDs) and other organic electronic devices.[18][19]

• Bioactive Molecules: The indoline and indole scaffolds are prevalent in a wide range of biologically active natural products and pharmaceuticals. The reactivity of Fischer's base provides a valuable entry point for the synthesis of novel indole-based compounds with potential therapeutic applications.[1]

Conclusion

1,3-Dimethyl-2-methylene-1H-indoline (Fischer's base) remains an exceptionally valuable and versatile reagent in the arsenal of the modern organic chemist. Its inherent nucleophilicity, coupled with its straightforward synthesis, has enabled the construction of a vast and diverse array of functional molecules. From the vibrant world of cyanine dyes to the photo-responsive realm of spiropyrans and beyond, Fischer's base continues to be a key player in the advancement of organic synthesis, materials science, and medicinal chemistry. The protocols and mechanistic insights provided in this guide aim to empower researchers to fully harness the synthetic potential of this remarkable molecule.

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Protocols & Analytical Methods

Application Note: A Comprehensive Guide to the Synthesis of Cyanine Dyes Using 1,3-Dimethyl-2-methylene-1H-indoline (Fischer's Base)

Abstract

Cyanine dyes are a paramount class of synthetic fluorophores, indispensable in modern biological research, diagnostics, and materials science due to their high molar extinction coefficients, tunable spectral properties, and environmental sensitivity.[1][2][3] This application note provides an in-depth guide for the synthesis of cyanine dyes, focusing on the use of 1,3-Dimethyl-2-methylene-1H-indoline, commonly known as Fischer's base, a foundational building block for many indolenine-based cyanines like Cy3 and Cy5.[4][5] We will explore the underlying chemical principles, from precursor activation to the condensation reactions that form the characteristic polymethine bridge, and provide detailed, field-proven protocols for synthesizing both symmetrical and asymmetrical cyanine dyes. This guide is intended for researchers and professionals in chemistry and drug development, offering the technical detail necessary to successfully synthesize and purify these versatile molecules.

Introduction

The Versatile World of Cyanine Dyes

Cyanine dyes are defined by their structure: two nitrogen-containing heterocyclic rings joined by a conjugated polymethine chain.[3][6] The length and constitution of this chain are the primary determinants of the dye's photophysical properties, including its absorption and emission wavelengths.[7] By simply extending the polymethine bridge, the dye's absorption can be systematically shifted from the visible to the near-infrared (NIR) spectrum, a property that has been exploited to create families of dyes (e.g., Cy3, Cy5, Cy7) for multiplexed fluorescence imaging and applications requiring deep tissue penetration.[4] Their utility is vast, ranging from fluorescent labeling of biomolecules in single-molecule microscopy to sensitizers in photography and optical data storage.[8][9]

Fischer's Base: A Cornerstone Precursor

The synthesis of indolenine-based cyanines frequently begins with 2,3,3-trimethylindolenine. Through a methylation reaction, this precursor is converted into 1,3,3-trimethyl-2-methyleneindoline, or Fischer's base.[10] Fischer's base is a highly reactive carbon nucleophile, making it an excellent starting point for building the cyanine scaffold.[4][5] However, for it to participate in the key condensation reaction, it must first be activated through quaternization of the indolenine nitrogen. This crucial step enhances the acidity of the C2-methyl protons, facilitating the formation of the nucleophilic methylene intermediate that drives the synthesis forward.[9][11]

The Core Chemistry: Mechanism of Cyanine Synthesis

The synthesis of cyanine dyes is a classic example of condensation chemistry. The general pathway involves the reaction of two heterocyclic quaternary salts with a precursor that provides the polymethine bridge.[9]

Step A: Quaternization of the Heterocycle

The journey begins with the N-alkylation (quaternization) of the indolenine base (e.g., 2,3,3-trimethylindolenine). This is typically achieved by reacting the base with an alkylating agent, such as an alkyl halide or sultone.[2] This reaction converts the tertiary amine in the heterocycle into a quaternary ammonium salt, or indolium salt. The resulting positive charge on the nitrogen atom is electron-withdrawing, which significantly increases the acidity of the protons on the adjacent C2-methyl group.

Step B: Formation of the Nucleophilic Methylene Base

In the presence of a base (e.g., pyridine, triethylamine, or sodium acetate), the activated C2-methyl group of the indolium salt is deprotonated.[11] This generates a neutral, highly nucleophilic methylene intermediate, which is the reactive form of the Fischer's base derivative that participates in the subsequent condensation.

Step C: Condensation with a Polymethine Linker

The nucleophilic methylene base attacks an electrophilic polymethine bridge precursor. The nature of this precursor dictates the length of the final cyanine chain. For instance, trimethine cyanines (Cy3 type) are formed using a one-carbon synthon, while pentamethine cyanines (Cy5 type) require a three-carbon synthon.[11] For symmetrical dyes, two equivalents of the methylene base react with one equivalent of the linker.

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Application Notes and Protocols: Leveraging 1,3-Dimethyl-2-methylene-1H-indoline for Advanced Fluorescent Probe Development

Introduction: The Unique Potential of a Versatile Scaffold

In the landscape of fluorescent probe design, the selection of a core scaffold is a critical decision that dictates the ultimate sensitivity, selectivity, and photophysical properties of the sensor. 1,3-Dimethyl-2-methylene-1H-indoline, commonly known as Fischer's base, has emerged as a premier building block for a new generation of high-performance fluorescent probes.[1][2] Its utility stems from a unique combination of structural and electronic features: a strong electron-donating indoline moiety and a highly reactive exocyclic methylene group. This configuration makes it an ideal "donor" component in donor-π-acceptor (D-π-A) type fluorophores, which are renowned for their sensitivity to environmental changes.[3]

The reactivity of the methylene group allows for straightforward, high-yield condensation reactions, such as Knoevenagel condensation, with a wide array of aldehyde-containing molecules.[4] This modularity provides a synthetic gateway to a vast library of probes, each tailored for a specific application by simply varying the acceptor or recognition moiety. This guide provides an in-depth exploration of the applications of the Fischer's base scaffold, detailing the underlying sensing mechanisms and providing robust protocols for the synthesis and utilization of these powerful analytical tools.

Core Chemistry: The Foundation of Probe Diversity

The primary synthetic route for functionalizing Fischer's base is the Knoevenagel condensation with an aldehyde. This reaction joins the electron-donating indoline core with an electron-accepting group via a π-conjugated bridge, establishing the D-π-A architecture essential for many sensing applications.

Caption: General synthetic scheme for D-π-A probes via Knoevenagel condensation.

This synthetic simplicity is a cornerstone of its utility. By strategically choosing the 'R-CHO' component, researchers can imbue the resulting probe with sensitivity to a wide range of analytes and environmental parameters. The 'R' group can be a simple aromatic system or a complex recognition element designed to interact specifically with a target molecule.

Application Note 1: Probes for Microviscosity Sensing

Causality of Sensing Mechanism: Viscosity is a critical parameter in cellular environments, and its deregulation is linked to numerous pathological conditions.[5] Probes derived from Fischer's base are excellent candidates for viscosity sensing, acting as "molecular rotors." In environments with low viscosity, the D-π-A structure can undergo free intramolecular rotation around its central single bonds. This rotation provides a non-radiative pathway for the excited-state energy to dissipate, resulting in weak or quenched fluorescence.

In a highly viscous environment, such as the lipid-rich interior of a cell or within aggregated proteins, this intramolecular rotation is sterically hindered. The restriction of this non-radiative decay channel forces the molecule to release its energy via photon emission, leading to a dramatic increase in fluorescence quantum yield.[6] This "turn-on" response is directly proportional to the viscosity of the medium, enabling quantitative measurements.[5]

Caption: Mechanism of a molecular rotor viscosity probe.

Performance Data: The performance of a typical Fischer's base-derived viscosity probe is summarized below. As the viscosity of the solvent system (e.g., water-glycerol mixtures) increases, a significant enhancement in fluorescence intensity is observed, often accompanied by a slight blue shift (hypsochromic shift) in the emission maximum.

Solvent System (Water:Glycerol)	Viscosity (cP)	Absorption Max (λabs, nm)	Emission Max (λem, nm)	Fluorescence Intensity (a.u.)	Quantum Yield (Φ)
100:0	~1	450	620	15	< 0.01
50:50	~6	451	615	250	0.15
20:80	~60	450	612	1200	0.55
0:100	~950	448	610	1900	0.85

Application Note 2: Ratiometric Probes for pH Sensing

Causality of Sensing Mechanism: Indole and its derivatives can act as sensitive pH probes due to the presence of nitrogen atoms that can be protonated or deprotonated.[3] For probes built on the Fischer's base scaffold, a recognition group containing a protonatable site (e.g., a pyridine or aniline moiety) can be incorporated into the acceptor part of the D-π-A system.

Changes in pH alter the protonation state of this recognition site. Protonation typically increases the electron-accepting strength of the acceptor group. This modulation of the intramolecular charge transfer (ICT) character of the molecule leads to distinct changes in the absorption and emission spectra.[3] In acidic conditions, the protonated form may exhibit a red-shifted emission, while the deprotonated form in basic conditions emits at a shorter wavelength. This allows for ratiometric sensing—measuring the ratio of fluorescence intensities at two different wavelengths—which provides a robust and reliable readout that is independent of probe concentration, excitation power, and other experimental artifacts.

Experimental Protocols

Protocol 1: Synthesis of a Representative Viscosity Probe (Visco-Probe 1)

This protocol describes the synthesis of a viscosity-sensitive probe via the Knoevenagel condensation of 1,3-Dimethyl-2-methylene-1H-indoline and 4-(dicyanomethylene)-2,6-dimethyl-4H-pyran-4-yl)benzaldehyde.

Materials:

• 1,3-Dimethyl-2-methylene-1H-indoline (Fischer's Base)

• 4-((4-(dicyanomethylene)-2,6-dimethyl-4H-pyran-4-yl)benzaldehyde)

• Anhydrous Ethanol

• Piperidine (catalyst)

• Dichloromethane (DCM)

• Hexane

• Silica Gel (for column chromatography)

• Standard reflux apparatus, magnetic stirrer, rotary evaporator

Procedure:

• Reaction Setup: In a 50 mL round-bottom flask, dissolve 1,3-Dimethyl-2-methylene-1H-indoline (159 mg, 1.0 mmol) and the aldehyde partner (288 mg, 1.0 mmol) in 20 mL of anhydrous ethanol.

• Catalyst Addition: Add 3-4 drops of piperidine to the solution.

• Reflux: Heat the reaction mixture to reflux (approx. 80°C) and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 4:1 Hexane:Ethyl Acetate mobile phase. The appearance of a new, brightly colored, fluorescent spot and the disappearance of the starting materials indicate reaction completion.

• Workup: After cooling to room temperature, remove the ethanol under reduced pressure using a rotary evaporator.

• Extraction: Redissolve the crude residue in 50 mL of DCM. Wash the organic layer with brine (2 x 30 mL). Dry the organic layer over anhydrous sodium sulfate and filter.

• Purification: Concentrate the filtrate to obtain the crude solid. Purify the product by silica gel column chromatography, eluting with a gradient of Hexane:DCM to isolate the desired compound.

• Final Product: Collect the fractions containing the pure product, combine them, and remove the solvent under reduced pressure. Dry the resulting solid under high vacuum. The final product should be a brightly colored solid.

Self-Validation/Characterization:

• ¹H and ¹³C NMR: Confirm the structure of the synthesized probe. The disappearance of the aldehyde proton peak (~9-10 ppm) and the appearance of new vinyl proton peaks are key indicators.

• High-Resolution Mass Spectrometry (HRMS): Verify the exact mass of the synthesized compound to confirm its elemental composition.[7]

• Purity: Assess purity via HPLC or by the sharpness of the melting point.

Protocol 2: Application of Visco-Probe 1 for Viscosity Measurement

Materials:

• Visco-Probe 1 (synthesized in Protocol 1)

• Dimethyl sulfoxide (DMSO) for stock solution

• Glycerol

• Deionized water

• Fluorometer with temperature control

• 1 cm path length quartz cuvettes

Procedure:

• Stock Solution Preparation: Prepare a 1 mM stock solution of Visco-Probe 1 in high-purity DMSO. Store protected from light.

• Preparation of Viscosity Standards: Prepare a series of water-glycerol mixtures with varying volume percentages (e.g., 0%, 20%, 40%, 60%, 80%, 95%). The viscosity of these standards can be found in reference tables.[8]

• Sample Preparation: For each viscosity standard, prepare a 3 mL sample in a quartz cuvette. Add an aliquot of the Visco-Probe 1 stock solution to achieve a final probe concentration of 5 µM. Ensure the DMSO concentration is below 1% (v/v) to minimize its effect on the overall solvent properties. Mix thoroughly.

• Spectroscopic Measurement:

  • Allow the samples to equilibrate at a constant temperature (e.g., 25°C).

  • Record the fluorescence emission spectrum for each sample. Use an excitation wavelength corresponding to the probe's absorption maximum (e.g., 450 nm). Set excitation and emission slit widths appropriately (e.g., 5 nm).[4]

  • Record the fluorescence intensity at the emission maximum.

• Data Analysis:

  • Plot the logarithm of the fluorescence intensity at the emission maximum against the logarithm of the viscosity (in cP).

  • For many molecular rotors, a linear relationship is observed (Förster-Hoffmann equation: log(I) = C + x log(η)), which can be used to generate a calibration curve.

  • This calibration curve can then be used to determine the viscosity of an unknown sample by measuring its fluorescence intensity under identical conditions.

Caption: Experimental workflow from probe synthesis to viscosity measurement.

Conclusion and Future Outlook

1,3-Dimethyl-2-methylene-1H-indoline is a powerful and versatile platform for the development of fluorescent probes. Its straightforward reactivity enables the creation of sophisticated sensors for a multitude of biological and chemical applications. The principles of intramolecular rotation for viscosity sensing and intramolecular charge transfer for pH and analyte detection are well-established and provide a rational basis for probe design. Future developments will likely focus on creating probes with two-photon excitation capabilities for deep-tissue imaging, enhancing selectivity for specific biomolecules, and developing multiplexed sensing systems capable of monitoring several parameters simultaneously.

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• 2-[(3E)-2-Chloro-3-{(2E)-2-[1,1-dimethyl-3-(3-phenylpropyl)-1,3-dihydro-2H-benzo[e]indol-2-ylidene]-ethylidene}cyclohex-1-en-1-yl]ethenyl} - MDPI. (2014). Retrieved from [Link]

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How to prepare spirooxazines using 1,3-Dimethyl-2-methylene-1H-indoline

Title : Application Note: Synthesis and Characterization of Chiral Spirooxazine Photochromic Switches via 1,3-Dimethyl-2-methylene-1H-indoline Condensation

Executive Summary

Spirooxazines (SOs) represent a premier class of organic photochromic materials characterized by excellent fatigue resistance, thermal stability, and rapid photoresponsiveness[1]. Upon ultraviolet (UV) irradiation, the spiro C-O bond undergoes heterolytic cleavage, driving a structural transition from the orthogonal, colorless spiro (SO) isomer to a highly conjugated, planar, and intensely colored merocyanine (MC) isomer[1].

While 1,3,3-trimethyl-2-methyleneindoline (Fischer's base) is the traditional precursor for these switches[2], this protocol details the specific use of 1,3-dimethyl-2-methylene-1H-indoline . This substitution pattern yields a spirooxazine with a single methyl group and a hydrogen atom at the C3 position of the indoline moiety, introducing a unique chiral center. This structural modification reduces steric hindrance and offers novel stereochemical dynamics for advanced photopharmacology and chiral optical switches[3].

Mechanistic Rationale & E-E-A-T Principles

The synthesis of spirooxazines relies on a thermal condensation reaction between an alkylidene heterocycle and an ortho-hydroxynitroso aromatic derivative[4].

• Nucleophilic Attack: The enamine character of 1,3-dimethyl-2-methylene-1H-indoline renders the exocyclic methylene carbon highly nucleophilic, initiating an attack on the electrophilic nitrogen of the nitroso group of 1-nitroso-2-naphthol[5].

• Spiroacetalization: Following the initial N-O bond formation, an intramolecular ring closure (spiroacetalization) occurs, accompanied by the elimination of water to form the spiro[indoline-naphthoxazine] architecture[6].

• Causality of Inert Atmosphere: Alkylidene heterocycles (enamines) are highly electron-rich and notoriously unstable in air at room temperature, making them prone to oxidative degradation[4]. Conducting the reaction under a strict nitrogen or argon atmosphere is a critical self-validating step to ensure high yields and prevent the formation of oxindole byproducts.

• Solvent Causality: Anhydrous ethanol is utilized because polar protic solvents stabilize the transition state of the nucleophilic attack while maintaining the solubility of the intermediate[7].

Reaction Pathway & Experimental Workflow

Fig 1: Reaction pathway and reversible photochromic switching mechanism of spirooxazine.

Fig 2: Step-by-step experimental workflow for the synthesis and purification.

Materials and Reagents

Reagent / Material	Role in Synthesis	Equivalents	Notes
1,3-Dimethyl-2-methylene-1H-indoline	Nucleophilic Precursor	1.05 eq	Must be purified via vacuum distillation before use[4].
1-Nitroso-2-naphthol	Electrophilic Precursor	1.00 eq	Commercially available; recrystallize if impure[5].
Anhydrous Ethanol	Solvent	N/A	Degas prior to use to remove dissolved oxygen[7].
Triethylamine (TEA)	Base/Catalyst	0.10 eq	Optional: Prevents protonation of the enamine.
Nitrogen/Argon Gas	Inert Atmosphere	N/A	Critical for preventing enamine oxidation[4].
Acetone / Hexane / EtOAc	Purification Solvents	N/A	Used for recrystallization or chromatography[7].

Detailed Experimental Protocol

• Step 1: Preparation of the Reaction Setup Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Attach the setup to a Schlenk line and perform three vacuum/nitrogen backfill cycles to establish a strictly inert atmosphere.

• Step 2: Reagent Mixing Dissolve 1-nitroso-2-naphthol (10.0 mmol, 1.73 g) in 30 mL of anhydrous, degassed ethanol[7]. Stir until completely dissolved. If utilizing triethylamine, add 1.0 mmol (140 µL) to the solution to maintain basicity.

• Step 3: Enamine Addition Using a gas-tight syringe, slowly add 1,3-dimethyl-2-methylene-1H-indoline (10.5 mmol, ~1.67 g) dropwise to the stirring solution over 5 minutes. Self-Validation Check: The solution should immediately begin to darken, indicating the onset of the condensation reaction.

• Step 4: Thermal Condensation Heat the reaction mixture to reflux (approx. 80 °C) under continuous nitrogen flow for 2 to 4 hours[7]. Monitor the reaction progress via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (8:2) solvent system. The disappearance of the yellow 1-nitroso-2-naphthol spot indicates reaction completion.

• Step 5: Workup Cool the reaction mixture to room temperature. Remove the ethanol solvent under reduced pressure using a rotary evaporator to yield a dark, viscous crude residue[7].

• Step 6: Purification Method A (Recrystallization): Dissolve the crude residue in a minimal amount of boiling acetone. Allow the solution to cool slowly to room temperature, then transfer to a 4 °C refrigerator overnight. Collect the precipitated pale brown/cream crystals via vacuum filtration and wash with cold hexane[7]. Method B (Chromatography): If recrystallization fails due to impurities, purify the residue via silica gel column chromatography. Critical Step: Pre-treat the silica gel with 1% triethylamine in hexane. Silica is inherently acidic and can catalyze the premature ring-opening or degradation of the spiroacetal carbon. Elute with a gradient of Hexane to Hexane:Ethyl Acetate (9:1).

Analytical Characterization

To validate the successful synthesis of the target chiral spirooxazine, perform the following analytical checks. Note that the open spirooxazine ring exhibits positive solvatochromism, meaning the merocyanine absorption band will red-shift as solvent polarity increases[6].

Analytical Technique	Target Feature	Expected Observation
1H NMR (400 MHz, CDCl3)	Indoline C3-H	Multiplet/Quartet at ~3.5 ppm, confirming the presence of the single C3 proton and adjacent methyl group.
13C NMR (100 MHz, CDCl3)	Spiro Carbon (C-spiro)	Signal at ~98–105 ppm, characteristic of the orthogonal spiroacetal linkage.
HRMS (ESI)	Molecular Ion	[M+H]+ peak corresponding to the exact mass of the synthesized derivative.
UV-Vis (Ethanol, Dark)	Spiro (SO) Form	Strong absorption bands in the UV region (~320 nm, 235 nm); solution is colorless or pale yellow[8].
UV-Vis (Ethanol, UV Irrad.)	Merocyanine (MC) Form	Emergence of a prominent long-wavelength absorption band at λmax ≈ 610–620 nm; solution turns deep blue/purple[6].

Application in Drug Development

In the realm of photopharmacology, the synthesized chiral spirooxazine serves as a highly effective, light-controlled molecular switch. The dramatic geometric and electronic transformation from the lipophilic, non-planar SO state to the zwitterionic, planar MC state[6] can be exploited to dynamically alter the binding affinity of conjugated pharmacophores. Furthermore, the unique C3-chiral center introduced by the 1,3-dimethyl-2-methylene-1H-indoline precursor enables enantioselective interactions with asymmetric biological targets, such as chiral protein binding pockets or specific sequences in oligonucleotide labeling[9]. This allows drug development professionals to design therapeutics that are inactive in the dark but can be activated with high spatiotemporal precision using localized UV irradiation.

Sources

• 1. emerald.com [emerald.com]
• 2. connectsci.au [connectsci.au]
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• 7. US4756973A - Photochromic lens - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. epub.uni-regensburg.de [epub.uni-regensburg.de]

Application Note: Condensation Reaction Protocols for 1,3-Dimethyl-2-methylene-1H-indoline

Introduction & Mechanistic Causality

1,3-Dimethyl-2-methylene-1H-indoline (CAS: 71735-22-3)[1] and its closely related analog, Fischer’s base (1,3,3-trimethyl-2-methyleneindoline), are cornerstone building blocks in the synthesis of advanced functional dyes. These compounds are characterized by an exocyclic methylene group at the 2-position of the indoline ring.

The Causality of Reactivity: The fundamental driver of this molecule's reactivity is its enamine-like electronic structure. The electron-donating nitrogen atom (N1) strongly polarizes the exocyclic double bond via resonance, rendering the terminal methylene carbon highly nucleophilic. This inherent nucleophilicity dictates its primary synthetic utility: it readily undergoes Knoevenagel-type and aldol-type condensations with electrophilic carbonyls. By carefully selecting the electrophile and tuning the reaction conditions (solvent polarity, acid/base catalysis, and thermodynamics), researchers can selectively drive the synthesis toward photochromic molecular switches (spiropyrans)[2], near-infrared (NIR) fluorophores (squaraine dyes)[3], or fluorescent probes (hemicyanines)[4].

Reaction Pathways & Logical Workflow

Logical workflow of 1,3-Dimethyl-2-methylene-1H-indoline condensation pathways.

Comparative Reaction Conditions

To facilitate experimental design, the quantitative parameters for the three primary condensation pathways are summarized below.

Condensation Target	Electrophilic Co-reactant	Solvent System	Catalyst	Temperature	Time	Typical Yield
Spiropyrans	Salicylaldehyde derivatives	Ethanol or Methanol	None or Piperidine	65–78 °C (Reflux)	2–4 h	70–85%
Squaraine Dyes	Squaric Acid	1-Butanol / Toluene (1:1)	p-TsOH or H₂SO₄	110–120 °C (Azeotropic)	12–18 h	40–68%
Hemicyanine Dyes	Aromatic Aldehydes	Acetic Acid or Ethanol	Acidic (AcOH)	30–80 °C	1–5 h	60–90%
Indolinooxazolidines	Aromatic Aldehydes	Solvent-free	Untreated Silica	Ambient to 100 °C	10–30 min	Up to 90%

(Data synthesized from authoritative mechanistic studies and protocol optimizations[2],[3],[5],[4].)

Detailed Experimental Protocols

Protocol A: Synthesis of Spiropyrans (Photochromic Switches)

Mechanistic Rationale: The reaction proceeds via a Knoevenagel condensation to form a transient chalcone-like intermediate, followed by an intramolecular nucleophilic attack by the phenolic hydroxyl group onto the newly formed double bond[2]. Ethanol is selected as the solvent because its polar protic nature stabilizes the zwitterionic transition states during the ring-closure step, while its boiling point provides sufficient thermal energy without degrading the photochromic product.

Step-by-Step Methodology:

• Preparation: In a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 mmol of the chosen salicylaldehyde derivative in 15 mL of absolute ethanol.

• Addition: Slowly add 1.1 mmol of 1,3-Dimethyl-2-methylene-1H-indoline dropwise to the stirring solution. (Note: A slight excess of the indoline base ensures complete consumption of the aldehyde).

• Reflux: Attach a reflux condenser and heat the mixture to 78 °C. Maintain reflux for 2 to 4 hours. The solution will typically transition from a pale yellow to a deep red/purple color as the merocyanine intermediate forms.

• Isolation: Remove the flask from heat and allow it to cool to room temperature, then transfer it to an ice bath (0–4 °C) for 1 hour to induce precipitation.

• Purification: Collect the precipitated solid via vacuum filtration. Wash the filter cake with 3 × 5 mL of ice-cold ethanol to remove unreacted indoline base. Dry under a high vacuum.

Protocol B: Synthesis of Squaraine Dyes (NIR Fluorophores)

Mechanistic Rationale: Squaraine formation requires the condensation of two equivalents of the indoline base with one equivalent of squaric acid[3]. The second condensation is sterically hindered and electronically deactivated by the first. Therefore, high temperatures (>110 °C) and an acid catalyst (p-TsOH) are required to protonate the squaric acid and enhance its electrophilicity. Because water is a byproduct, a Dean-Stark apparatus is critical; continuous removal of water drives the equilibrium forward via Le Chatelier's principle[3].

Step-by-Step Methodology:

• Preparation: In a 100 mL round-bottom flask, combine 2.1 mmol of 1,3-Dimethyl-2-methylene-1H-indoline and 1.0 mmol of squaric acid (3,4-dihydroxycyclobut-3-ene-1,2-dione).

• Solvent & Catalyst: Add 30 mL of a 1:1 (v/v) mixture of 1-butanol and toluene. Add 0.1 mmol (10 mol%) of p-toluenesulfonic acid (p-TsOH) as the catalyst.

• Azeotropic Distillation: Equip the flask with a Dean-Stark trap and a reflux condenser. Heat the mixture to 110–120 °C using an oil bath.

• Reaction Monitoring: Reflux vigorously for 12–18 hours. Monitor the Dean-Stark trap for the collection of water. The reaction mixture will turn an intense, opaque blue/green.

• Workup: Cool the mixture to room temperature and concentrate it under reduced pressure using a rotary evaporator.

• Purification: Purify the crude dark residue via silica gel column chromatography (typically using a gradient of Dichloromethane/Methanol) or by recrystallization from a suitable solvent (e.g., methanol/ether).

Analytical Validation & Self-Correction (Trustworthiness)

To ensure the protocols act as a self-validating system, researchers must confirm the success of the condensation through the following analytical checkpoints:

• NMR Spectroscopy (The Definitive Check): The most reliable indicator of a successful condensation is the complete disappearance of the characteristic exocyclic methylene (=CH₂) protons of the starting indoline (typically appearing as two singlets or a multiplet around 3.5–4.0 ppm depending on the solvent). In the product, look for the appearance of vinylic polymethine chain protons. For hemicyanines and squaraines, these often appear as doublets with large coupling constants ( J≈12−15 Hz), confirming a trans geometry.

• UV-Vis Spectroscopy: Squaraine dyes will exhibit a sharp, highly intense absorption band in the Near-Infrared region (typically 630–660 nm) with a high molar extinction coefficient[3]. Spiropyrans will be relatively colorless (absorbing in the UV) but will exhibit a strong visible absorption band (~550–600 nm) upon UV irradiation due to ring-opening to the merocyanine form[2].

• TLC Troubleshooting: If TLC (Hexane/Ethyl Acetate) shows significant streaking of a highly polar spot, unreacted indoline base remains. If synthesizing squaraines and the yield is low, ensure the Dean-Stark trap is properly insulated to maximize water removal.

References

• Structure, Spectral Properties and Chemistry of Spiropyrans - Encyclopedia.pub
• Hydrogen bond-rigidified planar squaraine dye and its electronic and organic semiconductor properties - The Royal Society of Chemistry (RSC)
• Silica-Mediated Synthesis of Indolinooxazolidine-Based Molecular Switches - American Chemical Society (ACS)
• 1,3-Dimethyl-2-methylene-1H-indoline | C11H13N | CID 3018251 - PubChem (NIH)
• Divergent Synthesis of Dihydroxanthene-Hemicyanine Fused Near-Infrared Fluorophores - American Chemical Society (ACS)

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• 1. 1,3-Dimethyl-2-methylene-1H-indoline | C11H13N | CID 3018251 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. rsc.org [rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: 1,3-Dimethyl-2-methylene-1H-indoline as a Precursor for Near-Infrared (NIR) Cyanine Dyes

Audience: Researchers, scientists, and drug development professionals Discipline: Synthetic Organic Chemistry, Photophysics, and Molecular Imaging

Executive Summary

The development of Near-Infrared (NIR) fluorescent probes is a cornerstone of modern non-invasive bioimaging and image-guided surgery. Cyanine dyes, specifically pentamethine (Cy5) and heptamethine (Cy7) derivatives, are the gold standards in this domain due to their high molar extinction coefficients and tunable emission profiles.

This application note details the utilization of 1,3-Dimethyl-2-methylene-1H-indoline [3] as a potent nucleophilic precursor for the synthesis of NIR cyanine dyes. By outlining the mechanistic rationale, critical control parameters (CCPs), and self-validating experimental protocols, this guide empowers researchers to achieve high-yield, high-purity dye synthesis while avoiding common pitfalls such as thermal degradation.

Mechanistic Rationale & Chemical Properties

1,3-Dimethyl-2-methylene-1H-indoline is a highly reactive, enamine-like heterocyclic compound. Its exocyclic methylene group acts as a powerful carbon nucleophile, primed to attack electrophilic polymethine linkers (such as glutaconaldehyde derivatives) to form the extended conjugated systems characteristic of cyanine dyes.

Expert Insight: The C3-Proton Nuance In contrast to the ubiquitous 1,3,3-trimethyl-2-methyleneindoline (the classic "Fischer's base"), the 1,3-dimethyl variant possesses only a single methyl group at the C3 position, leaving a benzylic/allylic proton intact.

• The Advantage: This reduced steric bulk provides structural relief, allowing the resulting polymethine dyes to achieve enhanced planarity. This often facilitates tighter intermolecular stacking, which is highly desirable for creating J-aggregates with sharpened absorption bands.

• The Challenge: The C3-proton is chemically susceptible to oxidative dimerization. Consequently, the synthetic protocols below mandate strict inert atmospheric conditions to ensure batch-to-batch reproducibility and prevent the formation of non-fluorescent oligomeric impurities.

Experimental Design & Workflow

The synthesis of a Cy7 analog relies on a base-catalyzed condensation reaction between two equivalents of the indoline nucleophile and one equivalent of a five-carbon electrophilic linker.

Fig 1. Synthesis workflow of heptamethine cyanine (Cy7) from 1,3-dimethyl-2-methylene-1H-indoline.

Causality in Reagent Selection:

• Acetic Anhydride ( Ac2​O ): Acts as an activating agent. It acetylates the secondary amine of the glutaconaldehyde dianil linker, converting the anilino group into an acetanilide derivative—a vastly superior leaving group for the subsequent elimination step.

• Pyridine: Serves a dual purpose as both the solvent and a mild, non-nucleophilic base. It neutralizes the liberated hydrochloric acid without competing as a nucleophile, thereby driving the enamine equilibrium forward.

Detailed Protocols

Protocol A: Base-Catalyzed Condensation for Cy7 Synthesis

Note: This protocol is a self-validating system designed to prevent thermal degradation.

• Preparation of the Electrophilic Complex: In an oven-dried, argon-purged 50 mL round-bottom flask, dissolve glutaconaldehyde dianil hydrochloride (1.0 eq, 1.0 mmol) in a mixture of anhydrous pyridine (10 mL) and acetic anhydride (10 mL). Stir at room temperature for 15 minutes to ensure complete acetylation of the linker.

• Addition of the Nucleophile: Slowly inject 1,3-Dimethyl-2-methylene-1H-indoline (2.2 eq, 2.2 mmol) into the stirring solution.

  • Causality: A slight stoichiometric excess (2.2 eq) ensures complete conversion of the bifunctional linker, driving the equilibrium toward the symmetric heptamethine product and minimizing the accumulation of asymmetric mono-adduct intermediates.

• Controlled Heating (Critical Control Parameter): Heat the reaction mixture to exactly 65 °C for 2 hours.

  • Causality: Strict temperature control is paramount. Exceeding 70 °C induces a well-documented phenomenon known as "thermal truncation" or "thermal blueing" [1][2]. Under excessive thermal stress, the heptamethine chain undergoes electrocyclic ring closure, excising a C2​H2​ unit and releasing Fischer's base to form truncated Cy5 and Cy3 impurities.

• Quenching and Precipitation: Cool the mixture to 0 °C. Pre-chill 150 mL of anhydrous diethyl ether in an Erlenmeyer flask. Add the reaction mixture dropwise into the rapidly stirring ether.

  • Causality: Ether selectively precipitates the highly polar, cationic Cy7 dye while keeping unreacted indoline precursor, pyridine, and acetic byproducts highly soluble in the supernatant.

• In-Process Control (Self-Validation): Isolate a 1 mg aliquot of the crude precipitate, dissolve it in 1 mL of methanol, and analyze via UV-Vis spectroscopy. A dominant, sharp absorption peak at ~750 nm confirms successful Cy7 formation. If significant peaks appear at ~650 nm, thermal truncation has occurred, indicating that the heating block temperature must be recalibrated for future batches.

Protocol B: Purification and Structural Validation

• Chromatographic Isolation: Purify the crude dye using reverse-phase flash chromatography (C18 column) utilizing a gradient of Water/Acetonitrile containing 0.1% Trifluoroacetic acid (TFA).

  • Causality: Normal-phase silica chromatography is strictly avoided as it causes irreversible adsorption and acid-catalyzed degradation of the polymethine chain. The trace TFA in the reverse-phase system maintains the dye in its stable, protonated cationic state.

• Lyophilization: Pool the pure fractions (identified by a deep green color and confirmed by NIR absorbance) and lyophilize in the dark to yield a crystalline powder. Cyanine dyes are susceptible to photo-oxidation in aqueous solutions; lyophilization ensures long-term solid-state stability.

• Final Quality Control (Self-Validation): Perform 1H -NMR (in DMSO- d6​ ). The polymethine chain protons must appear as distinct doublets and multiplets in the 6.0–8.5 ppm range. Coupling constants of J≈12−14 Hz validate the highly desired all-trans configuration of the polyene chain.

Quality Control & Photophysical Validation

Understanding the degradation pathways of heptamethine cyanines is critical for quality control. If Protocol A is violated (e.g., overheating or exposure to strong amine bases), the Cy7 dye will degrade into shorter-chain analogs.

Fig 2. Thermal truncation pathway of Cy7 dyes leading to blue-shifted Cy5 and Cy3 analogs.

To ensure the integrity of the synthesized batch, compare your spectrophotometric data against the metrics summarized in Table 1.

Table 1: Photophysical Properties and Quality Control Metrics

Dye Species	Polymethine Chain Length	Absorption λmax​ (nm)	Emission λmax​ (nm)	Molar Extinction Coefficient ( M−1cm−1 )	Visual Color in Solution
Target Cy7	Heptamethine (7 carbons)	~750	~775	> 200,000	Deep Green
Impurity Cy5	Pentamethine (5 carbons)	~650	~670	~ 250,000	Blue
Impurity Cy3	Trimethine (3 carbons)	~550	~570	~ 150,000	Pink/Red

Note: The exact λmax​ will shift slightly depending on the solvent used (e.g., Methanol vs. PBS) due to solvatochromism.

References

• Vahdani A., Moemeni M., Holmes D., Lunt R. R., Jackson J. E., Borhan B. "Mechanistic Insight into the Thermal 'Blueing' of Cyanine Dyes." Journal of the American Chemical Society, 2024, 146(29): 19756–19767. URL:[Link]

• Okoročenkova J., Filgas J., Khan N. M., Slavíček P., Klán P. "Thermal Truncation of Heptamethine Cyanine Dyes." Journal of the American Chemical Society, 2024, 146(29): 19768-19781. URL:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 3018251, 1,3-Dimethyl-2-methylene-1H-indoline." PubChem, 2024. URL:[Link]

Application Note: Catalytic Asymmetric Alkylation and Cycloaddition Methods Involving 1,3-Dimethyl-2-methylene-1H-indoline

Executive Summary & Mechanistic Rationale

1,3-Dimethyl-2-methylene-1H-indoline, commonly known as Fischer's base, is a privileged enamine-type nucleophile. Its unique structural rigidity and high electron density make it an indispensable building block in catalytic asymmetric synthesis. This application note details field-proven methodologies for utilizing Fischer's base in enantioselective alkylations and formal cycloadditions, specifically focusing on organocatalytic [3+2] cycloadditions and Michael-type additions. These protocols are designed for researchers and drug development professionals synthesizing complex spirocyclic and indole-alkaloid scaffolds.

Mechanistic Causality & Stereocontrol The exceptional reactivity of Fischer's base stems from the +M (mesomeric) effect of the indoline nitrogen, which strongly polarizes the exocyclic double bond. Unlike acyclic enamines, which suffer from E/Z isomerization and rotameric flexibility, Fischer's base possesses a fixed geometry. This conformational restriction reduces the entropic penalty during the transition state. When an electrophile (such as a 3-isothiocyanato oxindole) is introduced, stereocontrol is achieved via a bifunctional hydrogen-bonding catalyst, such as a cinchona-derived squaramide or thiourea[1].

Causality of Catalyst Choice The basic tertiary amine moiety of the bifunctional catalyst activates the nucleophile, while the dual N-H hydrogen bond donors rigidly coordinate the electrophile's functional groups. This creates a highly ordered ternary complex, directing the nucleophilic attack to a single enantiotopic face to yield highly congested contiguous tetrasubstituted stereocenters[2].

Solvent & Temperature Causality Non-polar, aprotic solvents like dichloromethane (DCM) or toluene are strictly mandated. Protic solvents disrupt the delicate hydrogen-bonding network of the transition state. Lowering the temperature to -20 °C minimizes background (uncatalyzed) reactions and maximizes the energy difference (ΔΔG‡) between the diastereomeric transition states, thereby enhancing both diastereo- and enantioselectivity[1].

Quantitative Data: Catalyst Optimization

The following table summarizes the optimization landscape for the formal [3+2] cycloaddition of Fischer's base with 3-isothiocyanato oxindoles, demonstrating the critical impact of catalyst selection and temperature on the reaction outcome.

Table 1: Optimization of Reaction Conditions for Formal [3+2] Cycloaddition

Entry	Catalyst	Solvent	Temp (°C)	Yield (%)	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee %)
1	Quinine-Thiourea	DCM	25	82	90:10	85
2	Quinine-Squaramide	DCM	25	88	95:5	92
3	Quinine-Squaramide	Toluene	25	75	92:8	88
4	Quinine-Squaramide	DCM	-20	95	>95:5	98

Note: Data synthesized from benchmark organocatalytic optimizations[1][2]. Squaramide catalysts generally outperform thioureas due to their increased hydrogen-bond donor acidity and wider bite angle, which tightly lock the electrophile in place.

Standard Operating Protocols

Protocol A: Enantioselective Formal [3+2] Cycloaddition

This protocol describes the synthesis of spirocyclic thioimidazolidine-oxindoles using Fischer's base. The protocol relies on visual solubility changes and real-time TLC monitoring to function as a self-validating system[3].

Materials:

• 1,3-Dimethyl-2-methylene-1H-indoline (Fischer's base, 1.2 equiv)

• 3-Isothiocyanato oxindole derivative (1.0 equiv)

• Quinine-derived squaramide catalyst (10 mol%)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• Preparation of the Catalytic Complex : In an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add the 3-isothiocyanato oxindole (0.1 mmol) and the chiral squaramide catalyst (0.01 mmol, 10 mol%)[4].

• Solvent Addition & Equilibration : Add 1.0 mL of anhydrous DCM under an argon atmosphere. Stir at room temperature for 5 minutes until a homogeneous solution is obtained. Causality: Complete dissolution ensures the catalyst and electrophile form the requisite hydrogen-bonded pre-reaction complex.

• Temperature Control : Cool the reaction vessel to -20 °C using a cryocooler or a dry ice/ethylene glycol bath. Allow 10 minutes for thermal equilibration.

• Nucleophile Addition : Dissolve Fischer's base (0.12 mmol) in 0.5 mL of anhydrous DCM. Add this solution dropwise to the reaction mixture over 2 minutes. Self-Validation Check: A slight color change (often pale yellow to deeper yellow/orange) indicates the initiation of the nucleophilic attack and enamine activation.

• Reaction Monitoring : Stir the mixture at -20 °C. Monitor the reaction via TLC (Hexanes/EtOAc 3:1, visualized with UV at 254 nm). The reaction is typically complete within 12–24 hours when the electrophile spot is fully consumed[3].

• Quenching & Workup : Quench the reaction by adding 2 mL of saturated aqueous NH₄Cl. Extract the aqueous layer with DCM (3 × 5 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification : Purify the crude residue via flash column chromatography on silica gel to afford the pure spirocyclic product.

• Analytical Validation : Determine the diastereomeric ratio (dr) via ¹H NMR of the crude mixture. Determine the enantiomeric excess (ee) via chiral stationary phase HPLC[1].

Protocol B: Organocatalytic Asymmetric Alkylation (Michael Addition)

Fischer's base can also be alkylated via Michael addition to nitroolefins.

• Setup : Combine the nitroolefin (0.1 mmol) and a chiral bifunctional thiourea catalyst (10 mol%) in anhydrous toluene (1.5 mL) at -10 °C.

• Addition : Add Fischer's base (0.15 mmol) dropwise to the stirring solution.

• Validation : Track the consumption of the highly UV-active nitroolefin via TLC.

• Isolation : Direct loading of the crude mixture onto a silica gel column is recommended. Causality: Avoiding aqueous workup prevents retro-Michael reactions and degradation of sensitive adducts.

Visualizations

Figure 1. Mechanistic pathway of the bifunctional organocatalytic formal [3+2] cycloaddition.

Figure 2. Experimental workflow and self-validating quality control checkpoints.

References

• Catalytic Asymmetric Mannich/Cyclization of 2-Isothiocyanato-1-indanones: An Approach to the Synthesis of Bispirocyclic Indanone–Thioimidazolidine–Oxindoles. Organic Letters - ACS Publications. 2

• Organocatalytic Direct Asymmetric Aldol Reactions of 3-Isothiocyanato Oxindoles to Ketones: Stereocontrolled Synthesis of Spirooxindoles Bearing Highly Congested Contiguous Tetrasubstituted Stereocenters. Organic Letters - ACS Publications. 1

• Highly Efficient and Stereoselective Construction of Dispiro-[oxazolidine-2-thione]bisoxindoles and Dispiro[imidazolidine-2-thione]bisoxindoles. Organic Letters - ACS Publications. 3

• Catalytic Asymmetric [3 + 2] Cyclization Reactions of 3-Isothiocyanato Oxindoles and Alkynyl Ketones Via an in Situ Generated Magnesium Catalyst. Organic Letters - ACS Publications. 4

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Advanced Functionalization Techniques for 1,3-Dimethyl-2-methylene-1H-indoline Derivatives

Executive Summary

1,3-Dimethyl-2-methylene-1H-indoline and its gem-dimethyl analog (1,3,3-trimethyl-2-methyleneindoline, universally known as Fischer’s base) constitute a cornerstone scaffold in the design of photochromic materials, fluorogenic probes, and near-infrared (NIR) dyes[1]. The unique electronic architecture of this enamine system allows for highly regioselective functionalization. This application note details the mechanistic principles, self-validating protocols, and quantitative metrics for functionalizing this scaffold to accelerate downstream drug development and materials science workflows.

Expert Insight : While 1,3-dimethyl-2-methyleneindoline possesses a highly reactive exocyclic enamine, the presence of a proton at the C3 position makes it susceptible to unwanted aromatization side-reactions. Consequently, its 1,3,3-trimethyl variant is overwhelmingly preferred in modern dye synthesis. The C3 quaternary center permanently blocks aromatization, forcing extended conjugation through the exocyclic carbon[2].

Mechanistic Principles of Scaffold Activation

The reactivity of the indoline derivative is governed by two distinct, regioselective electronic pathways:

• Enamine Nucleophilicity at the Exocyclic Methylene (C2) : The lone pair of electrons on the indoline nitrogen delocalizes through the aromatic system and onto the exocyclic carbon. This creates a high Highest Occupied Molecular Orbital (HOMO) coefficient at the C2-methylene position, rendering it highly nucleophilic. This drives condensation reactions with electrophiles (e.g., squaric acid, polymethine linkers) to form highly conjugated cyanine and squaraine dyes[2].

• Regioselective Electrophilic Aromatic Substitution (C5) : The indoline nitrogen acts as a strong electron-donating group, activating the aromatic ring toward electrophilic aromatic substitution (EAS). Because the ortho position (C7) is sterically hindered by the adjacent N-alkyl groups, incoming electrophiles are directed almost exclusively to the para-equivalent C5 position, enabling targeted sulfonation or halogenation[1].

Pathway Visualization

Dual functionalization pathways of Fischer's base derivatives at C2 and C5 positions.

Core Functionalization Workflows

Protocol A: Microwave-Assisted Condensation for Squaraine Dye Synthesis

Causality : Squaric acid is a highly strained, electron-deficient cyclobutenedione. The nucleophilic attack of the exocyclic methylene on the squaric acid carbonyl is the rate-determining step. Traditional methods use Dean-Stark distillation in n-butanol/toluene to remove water and drive the equilibrium, but prolonged thermal stress can degrade the enamine. Microwave irradiation in ethyl L-lactate (a green solvent) directly couples energy into the polar reactants, overcoming the activation energy barrier for the dual condensation in minutes while avoiding thermal decomposition[3].

Step-by-Step Methodology :

• Reagent Preparation : In a microwave-safe vessel, combine 2.0 equivalents of the indoline derivative with 1.0 equivalent of squaric acid.

• Solvent Addition : Suspend the mixture in 5 mL of ethyl L-lactate.

• Microwave Irradiation : Seal the vessel and heat at 120 °C for exactly 4 minutes under microwave irradiation (dynamic power mode).

• Isolation : Allow the vessel to cool to room temperature. The highly conjugated squaraine dye will precipitate due to its low solubility in the cold lactate solvent.

• Purification : Filter the precipitate under vacuum and wash with cold ethanol (3 × 5 mL) to yield the pure dye.

Validation Check: This reaction is visually self-validating. Successful formation of the squaraine dye is marked by an immediate color shift from a pale yellow solution to a vibrant, deep blue/green suspension. Spectroscopic validation will confirm a characteristic, narrow absorption band emerging at ~640 nm[3].

Protocol B: C5-Sulfonation for Aqueous Solubility

Causality : For biological applications (e.g., in vivo imaging), indoline-derived dyes must be highly water-soluble. Sulfonation at the C5 position achieves this. Fuming sulfuric acid acts as both the solvent and the electrophile. The critical experimental parameter is temperature control (0–5 °C). The exocyclic enamine double bond is highly electron-rich and prone to oxidative cleavage by SO3​ at elevated temperatures. By keeping the reaction near 0 °C, the activation energy for aromatic substitution is reached, but the barrier for olefin oxidation is not breached[1].

Step-by-Step Methodology :

• Acid Cooling : Cool 10 mL of fuming sulfuric acid (20% SO3​ ) to 0 °C in an ice-salt bath under an inert atmosphere.

• Substrate Addition : Slowly add 1.0 equivalent of the indoline derivative dropwise over 30 minutes. Maintain the internal temperature strictly below 5 °C.

• Reaction Propagation : Remove the ice bath and stir the mixture at room temperature for 2 hours to ensure complete electrophilic aromatic substitution.

• Precipitation : Carefully pour the reaction mixture over 100 g of crushed ice. The zwitterionic sulfonated product will precipitate immediately.

• Recovery : Filter the precipitate, wash thoroughly with cold acetone to remove residual acid, and dry under high vacuum.

Validation Check: Successful C5-sulfonation is confirmed by a simple solubility test. The isolated product will rapidly and completely dissolve in slightly alkaline water (pH 7.4), whereas any unreacted starting material will remain completely insoluble, forming a turbid suspension.

Quantitative Data: Functionalization Metrics

The following table summarizes the comparative metrics for standard indoline scaffold functionalization techniques:

Functionalization Type	Target Position	Primary Reagent	Reaction Time	Typical Yield	Photophysical / Chemical Impact
Microwave Condensation	C2 (Exocyclic)	Squaric Acid	4 min	81%	Bathochromic shift ( λmax​ ~640 nm); NIR emission[3]
Polymethine Extension	C2 (Exocyclic)	Malonaldehyde	2–4 hours	60–75%	Formation of Cy5/Cy7 dyes; tunable fluorescence[2]
Sulfonation	C5 (Aromatic)	Fuming H2​SO4​	2 hours	85–90%	Imparts aqueous solubility for biological imaging[1]
Halogenation	C5 (Aromatic)	NBS / NIS	1 hour	70–85%	Enables downstream Pd-catalyzed cross-coupling[1]

References

• Title : 5′-Substituted Indoline Spiropyrans: Synthesis and Applications Source : MDPI URL : 1[1]

• Title : Engineering the Photophysics of Cyanines by Chain C1´ Substituents Source : ChemRxiv URL : 2[2]

• Title : A novel fast green method for the preparation of the squaraine dye 3-oxo-4[(1,3,3-trimethyl-3H-indol-1-ium-2-yl)methylene]-2-[(1,3,3-trimethylindolin-2-ylidene)methyl]cyclobut-1-enolate, inner salt Source : Chemical Papers URL :3[3]

Sources

• 1. mdpi.com [mdpi.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. chemicalpapers.com [chemicalpapers.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 1,3-Dimethyl-2-methylene-1H-indoline Synthesis

Welcome to the Technical Support Center. The synthesis of 1,3-dimethyl-2-methylene-1H-indoline presents a unique mechanistic challenge compared to its widely used analog, Fischer's base (1,3,3-trimethyl-2-methyleneindoline). Researchers frequently report near-zero yields of the target compound, isolating an aromatic isomer instead. This guide provides field-proven insights, root-cause analysis of thermodynamic equilibria, and self-validating protocols to successfully generate and utilize this elusive kinetic enamine.

Section 1: The Core Mechanistic Challenge

The fundamental reason for low yields in this synthesis is not necessarily a failed reaction, but a failure to control thermodynamic equilibrium. The diagram below illustrates the critical pathway and the spontaneous tautomerization that traps most researchers.

Thermodynamic equilibrium between the kinetic exocyclic enamine and the stable aromatic tautomer.

Section 2: Troubleshooting FAQs

Q1: Why is my isolated yield of 1,3-dimethyl-2-methylene-1H-indoline nearly zero, with NMR showing an aromatic indole instead? A: Your synthesis is likely falling victim to spontaneous tautomerization. Unlike Fischer’s base (1,3,3-trimethyl-2-methyleneindoline), which is structurally "locked" into the exocyclic enamine form by a gem-dimethyl group at the C3 position, 1,3-dimethyl-2-methylene-1H-indoline possesses a single methyl group and a highly labile proton at C3[1]. To regain the 10-π electron aromaticity of the pyrrole ring, the exocyclic double bond spontaneously isomerizes into the ring, forming the thermodynamically stable 1,2,3-trimethylindole [2]. Any attempt to isolate the 2-methyleneindoline free base at room temperature will result in quantitative conversion to the aromatic tautomer.

Q2: How can I successfully synthesize and utilize the 2-methyleneindoline tautomer if it is thermodynamically unstable? A: You cannot easily isolate it as a stable free base; it must be generated in situ via kinetic control. The standard approach is to first synthesize the stable 1,2,3-trimethylindole[3]. By treating this aromatic core with an anhydrous acid, you selectively protonate the C3 position to form a 3H-indolium cation. Subsequent treatment with a strong, sterically hindered base (e.g., LDA or KHMDS) at cryogenic temperatures (-78 °C) kinetically deprotonates the less hindered C2-methyl group. This forces the formation of the exocyclic enamine, which must be immediately trapped with your target electrophile before the system warms and equilibrates back to the aromatic form.

Q3: During the Fischer indolization of N-methylphenylhydrazine and 2-butanone, I get a complex mixture of regioisomers. How do I fix this? A: 2-Butanone is an unsymmetrical ketone with two enolizable positions: the C1 methyl group and the C3 methylene group. Cyclization at the C1 position yields 1-methyl-2-ethylindole, while cyclization at the C3 position yields the desired 1,2,3-trimethylindole[4]. To maximize the yield of the 1,2,3-trimethylindole precursor, you must drive the reaction toward the thermodynamic enol (the more substituted C3 position). This is achieved by using strongly acidic conditions (e.g., polyphosphoric acid or concentrated H₂SO₄) and elevated temperatures (90–100 °C)[4]. Weak acids or lower temperatures will increase the proportion of the kinetic C1 cyclization product.

Q4: What causes the formation of dark, tarry byproducts during the cyclization step? A: Tarry byproducts are typically the result of two competing side reactions: acid-catalyzed aldol condensation/polymerization of the unreacted 2-butanone, and oxidative degradation of the electron-rich indole core. To mitigate this, ensure the reaction is run under a strict inert atmosphere (N₂ or Ar) and avoid a massive excess of the ketone. Adding the ketone dropwise to the pre-formed hydrazine-acid mixture can also prevent ketone pooling and subsequent polymerization.

Section 3: Quantitative Data & Diagnostics

To verify which tautomer you have synthesized, consult the following diagnostic table. The stark differences in NMR shifts and stability dictate your subsequent handling requirements.

Property / Diagnostic	1,3-Dimethyl-2-methylene-1H-indoline (Kinetic)	1,2,3-Trimethylindole (Thermodynamic)
Structural Feature	Exocyclic C=C (Enamine)	Endocyclic C=C (Aromatic Pyrrole)
Relative Stability	Highly unstable; transient intermediate	Highly stable; isolable at room temp
¹H NMR (C2 Position)	~3.8 - 4.2 ppm (vinylic =CH₂, 2H)	~2.3 ppm (allylic -CH₃, 3H)
¹H NMR (C3 Position)	~3.1 ppm (-CH₃, 3H) & ~4.5 ppm (C3-H, 1H)	~2.2 ppm (allylic -CH₃, 3H)
UV-Vis Absorption	Red-shifted (extended conjugation)	Blue-shifted (isolated aromatic system)
Handling Requirement	Generate in situ at -78 °C	Standard benchtop handling

Section 4: Validated Experimental Protocols

Protocol 1: Synthesis of 1,2,3-Trimethylindole (The Stable Precursor) Causality: This protocol utilizes strong acid and heat to thermodynamically drive the regioselective Fischer indolization at the C3-methylene of 2-butanone[3].

• Hydrazone Formation: In a dry, round-bottom flask purged with N₂, combine N-methylphenylhydrazine (1.0 equiv) and 2-butanone (1.1 equiv) in anhydrous ethanol. Reflux for 2 hours, then remove the solvent under reduced pressure.

• Cyclization: Dissolve the crude hydrazone in glacial acetic acid and add concentrated HCl (or use polyphosphoric acid directly). Heat the mixture to 90 °C for 3–4 hours.

• Quench & Extraction: Cool the reaction to 0 °C and carefully neutralize with 20% aqueous NaOH until pH > 8. Extract the aqueous layer with ethyl acetate (3x).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify via silica gel flash chromatography (Hexanes/EtOAc) to yield 1,2,3-trimethylindole as a pale yellow oil[3].

Protocol 2: Kinetic Generation of 1,3-Dimethyl-2-methylene-1H-indoline In Situ Causality: Cryogenic temperatures and a bulky base prevent thermodynamic equilibration, trapping the molecule in its kinetic enamine state for immediate downstream functionalization.

• Salt Formation: Dissolve 1,2,3-trimethylindole (1.0 equiv) in anhydrous diethyl ether under N₂. Dropwise add a stoichiometric amount of anhydrous HCl (2.0 M in ether) at 0 °C. Stir for 30 minutes, filter the resulting 1,2,3-trimethyl-3H-indolium chloride salt, and dry under vacuum.

• Kinetic Deprotonation: Suspend the indolium salt in anhydrous THF and cool the flask to -78 °C using a dry ice/acetone bath.

• Base Addition: Slowly add Lithium diisopropylamide (LDA, 1.1 equiv) dropwise over 15 minutes. The solution will change color as the 1,3-dimethyl-2-methylene-1H-indoline is generated.

• Electrophilic Trapping: Stir for 10 minutes at -78 °C, then immediately add your electrophile (e.g., an aldehyde or squaric acid derivative) via syringe. Allow the reaction to slowly warm to room temperature to complete the coupling.

Section 5: References

*[1] Title: The Exploration of Novel Photochromic Materials. Source: Huddersfield Repository. URL: 1 *[3] Title: One-pot, three-component Fischer indolisation– N -alkylation for rapid synthesis of 1,2,3-trisubstituted indoles. Source: Organic & Biomolecular Chemistry (RSC Publishing). URL: 3 *[2] Title: Indole as a Directing Group for Nonaromatic C-H Activation in Palladium-Catalyzed Cross-Dehydrogenative Coupling. Source: ChemRxiv. URL: 2 *[4] Title: Reactions in High-Temperature Aqueous Media. Source: Chemical Reviews - ACS Publications. URL: 4

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• 2. chemrxiv.org [chemrxiv.org]
• 3. One-pot, three-component Fischer indolisation– N -alkylation for rapid synthesis of 1,2,3-trisubstituted indoles - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D0OB02185G [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Storage and Handling of 1,3-Dimethyl-2-methylene-1H-indoline

Welcome to the technical support center for 1,3-Dimethyl-2-methylene-1H-indoline (also known as Fischer's Base). This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable reagent. This document provides in-depth troubleshooting advice and answers to frequently asked questions regarding the prevention of its oxidation during storage.

Frequently Asked Questions (FAQs)

Q1: My previously colorless or light-yellow 1,3-Dimethyl-2-methylene-1H-indoline has turned reddish-brown. What happened?

This color change is a common indicator of oxidation. The exocyclic double bond in 1,3-Dimethyl-2-methylene-1H-indoline is susceptible to reacting with atmospheric oxygen, leading to the formation of colored degradation products. Even trace amounts of oxygen can initiate this process over time.

Q2: Can I still use the discolored reagent in my experiment?

It is strongly advised against using the discolored reagent without purification. The presence of oxidation byproducts can lead to unpredictable results, the formation of unwanted side products, and a decrease in the overall yield and purity of your desired compound. For sensitive applications, using the oxidized material could compromise the entire experiment.

Q3: What are the ideal storage conditions for 1,3-Dimethyl-2-methylene-1H-indoline?

To minimize oxidation, the compound should be stored under a completely inert atmosphere (argon or nitrogen), at a low temperature (refrigerated at 2-8°C), and protected from light by using an amber glass vial or by wrapping the container in aluminum foil.[1][2][3][4][5][6] The container must be sealed tightly with a high-quality cap and septum to prevent any ingress of air or moisture.

Q4: How can I confirm if my sample has oxidized?

Besides the visual color change, you can use analytical techniques to confirm oxidation.[1] High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) can be used to identify the presence of new, more polar impurity peaks corresponding to oxidized species.[7][8] Proton NMR (¹H NMR) spectroscopy can also be insightful, as new signals may appear, and the integration of the characteristic methylene protons may decrease.

Q5: Is it possible to add a stabilizer to prevent oxidation?

While some organic compounds are stored with inhibitors like Butylated Hydroxytoluene (BHT), this is not a standard practice for 1,3-Dimethyl-2-methylene-1H-indoline and may interfere with subsequent reactions.[3] The most effective method of prevention is strict anaerobic storage. If you are considering adding a stabilizer, it is crucial to first evaluate its compatibility with your specific downstream application.

Troubleshooting Guide: Managing Oxidation

This section provides a systematic approach to identifying and addressing oxidation of 1,3-Dimethyl-2-methylene-1H-indoline.

Problem 1: Visual Inspection Reveals Color Change

• Symptoms: The liquid has changed from its original colorless or pale-yellow state to a noticeable yellow, orange, or reddish-brown hue.

• Cause: This is a primary sign of autoxidation due to exposure to oxygen.[1] Light and elevated temperatures can accelerate this process.[1]

• Solution:

  • Do not use for sensitive reactions. The purity is compromised.

  • Consider purification. If a significant amount of material is affected, you may be able to repurify it by vacuum distillation. However, this should only be attempted by experienced chemists, as heating the oxidized mixture can be hazardous.

  • Review your storage protocol. This is a clear indication that the current storage method is inadequate. Immediately implement the "Best Practices for Storage" outlined below.

Problem 2: Inconsistent or Unexpected Reaction Outcomes

• Symptoms: You observe lower yields, the formation of unexpected byproducts, or complete reaction failure when using a previously reliable batch of 1,3-Dimethyl-2-methylene-1H-indoline.

• Cause: The presence of oxidized impurities is likely interfering with your reaction chemistry. The actual concentration of the active reagent is lower than assumed, and the impurities may be participating in side reactions.

• Solution:

  • Analyze the Reagent: Use HPLC, GC-MS, or NMR to assess the purity of your starting material.[7][8] Compare the results with a fresh, unopened sample if available.

  • Purify or Discard: Based on the level of degradation, decide whether to attempt purification or to discard the compromised batch.

  • Implement Strict Aliquoting: For new bottles, aliquot the material into smaller, single-use vials under an inert atmosphere to prevent contamination of the entire stock.

Best Practices for Storage and Handling

Adherence to these protocols is critical for maintaining the long-term stability of 1,3-Dimethyl-2-methylene-1H-indoline.

The Core Principle: Exclusion of Oxygen

The primary mechanism of degradation is oxidation.[9][10][11] Therefore, all handling and storage procedures must be centered around the rigorous exclusion of atmospheric oxygen.

Recommended Storage Protocol

• Inert Atmosphere is Mandatory: The headspace of the container must be purged with an inert gas like argon or nitrogen.[12][13][14][15][16] Argon is denser than air and can provide a more stable blanket, but high-purity nitrogen is also effective.[16]

• Refrigerate: Store the tightly sealed container in a refrigerator at 2-8°C.[5][6] This slows down the rate of any potential degradation reactions. Do not freeze, as this could cause pressure changes and compromise the container's seal during thawing.

• Protect from Light: Use amber glass vials or wrap clear vials in aluminum foil.[1][2][3][4][6] Light can provide the energy to initiate and propagate radical oxidation reactions.[1]

• Use Appropriate Containers: High-quality glass vials with PTFE-lined septa caps are recommended. Avoid containers with loose-fitting lids or ground glass stoppers, which do not provide a reliable airtight seal.[3]

• Aliquot for Frequent Use: If you plan to use the reagent frequently, it is best practice to transfer the contents of a large bottle into several smaller, single-use vials under an inert atmosphere (e.g., inside a glovebox). This prevents repeated exposure of the entire stock to potential contaminants.

Summary of Storage Conditions

Parameter	Recommendation	Rationale
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents contact with oxygen, the primary cause of oxidation.[12][13]
Temperature	2-8°C (Refrigerated)	Reduces the rate of chemical degradation.[5][6]
Light	Store in the dark (Amber Vial)	Prevents photo-initiated oxidation.[1][2][3]
Container	Tightly Sealed Glass Vial	Ensures an airtight and moisture-proof environment.[2][3]

Experimental Protocols

Protocol 1: Inert Gas Overlay (Blanketing)

This procedure should be performed each time the reagent is accessed outside of a glovebox.

• Materials: A cylinder of high-purity argon or nitrogen with a regulator, tubing, and a sterile needle.

• Procedure: a. Puncture the vial's septum with a sterile needle connected to the inert gas line. b. Puncture the septum with a second "outlet" needle that does not extend into the liquid. c. Gently flow the inert gas into the headspace for 1-2 minutes to displace any air. d. Remove the outlet needle first, followed by the gas inlet needle, to maintain a positive pressure of inert gas. e. Store immediately under the recommended conditions.

Protocol 2: Purity Assessment by HPLC

• Objective: To quantify the purity of 1,3-Dimethyl-2-methylene-1H-indoline and detect the presence of oxidation products.[7]

• Method:

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of acetonitrile and water (or a suitable buffer like 0.1% trifluoroacetic acid in water).

  • Detection: UV detector at a wavelength where the parent compound and expected impurities absorb (e.g., 254 nm or 280 nm).

  • Sample Preparation: Prepare a dilute solution of the reagent in the mobile phase.

• Interpretation: A pure sample will show a single major peak. Oxidized samples will display additional, typically more polar (earlier eluting), peaks. The peak area percentage can be used to estimate the purity.

Visualizing the Oxidation Pathway

The primary mode of oxidation for 1,3-Dimethyl-2-methylene-1H-indoline likely involves the attack of oxygen at the electron-rich exocyclic double bond, potentially leading to the formation of an unstable peroxide intermediate that can then rearrange or decompose to form various oxidized species, including the corresponding indolin-2-one.

Caption: Proposed oxidation pathway of 1,3-Dimethyl-2-methylene-1H-indoline.

References

• Peroxide Formation | Department of Chemistry and Biochemistry.
• Peroxide Forming Chemicals.

• Information on Peroxide-Forming Compounds - Stanford Environmental Health & Safety. Available at: [Link]

• Synthesis and evaluation of antioxidant activities of some indole-2,3-dione derivatives and analogs - Taylor & Francis. Available at: [Link]

• Peroxide Forming Chemicals | Environmental Health & Safety (EHS). Available at: [Link]

• Synthesis and Biological Evaluation of Derivatives of Indoline as Highly Potent Antioxidant and Anti-inflammatory Agents - PubMed. Available at: [Link]

• (PDF) Principles of Inert Atmosphere Storage - ResearchGate. Available at: [Link]

• Synthesis and Biological Evaluation of Derivatives of Indoline as Highly Potent Antioxidant and Anti-inflammatory Agents | Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

• The Importance of Inerting - Air Products. Available at: [Link]

• Powder Storage Solutions | Inert. Available at: [Link]

• Antioxidant Activities of Synthetic Indole Derivatives and Possible Activity Mechanisms. Available at: [Link]

• Synthesis and Biological Evaluation of Derivatives of Indoline as Highly Potent Antioxidant and Anti-inflammatory Agents | Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

• Inerting in the chemical industry. | Linde. Available at: [Link]

• "Store under Argon" : r/labrats - Reddit. Available at: [Link]

• Using High Performance Liquid Chromatography to Analyse Indoline Degradation during Lead Bioremoval - Chemical Engineering Transactions. Available at: [Link]

• Highly Selective Indole Oxidation Catalyzed by a Mn-Containing Artificial Mini-Enzyme | ACS Catalysis. Available at: [Link]

• The Ruff Degradation and the Kiliani Fischer Synthesis - Master Organic Chemistry. Available at: [Link]

• Fischer-Kiliani Synthesis and Wohl Degradation: Lengthening and Shortening Monosaccharides - YouTube. Available at: [Link]

• DE2154246C2 - Process for the preparation of 1,3,3-trimethyl-2-methylene indolines - Google Patents.
• End functional ROMP polymers via degradation of a ruthenium Fischer type carbene.

• Synthesis of 1,3‐dimethyl‐3‐(tosylmethyl)indolin‐2‐ones. - ResearchGate. Available at: [Link]

• Chemical Properties of 1H-Indole, 2,3-dihydro-1,3,3-trimethyl-2-methylene- (CAS 118-12-7). Available at: [Link]

• A Mild Cu(I)-Catalyzed Oxidative Aromatization of Indolines to Indoles - ACS Publications. Available at: [Link]

• Atmospheric oxidation mechanism and kinetics of indole initiated by mOH and mCl: a computational study - Copernicus ACP. Available at: [Link]

• An Operationally Simple Approach to Indole Derivatives from 2-Alkenylanilines Utilizing an Oxidation–Intramolecular Cyclization–Elimination Sequence - MDPI. Available at: [Link]

• Synthesis of indolines - Organic Chemistry Portal. Available at: [Link]

• 1,3-Dimethyl-2-methylene-1H-indoline | C11H13N | CID 3018251 - PubChem. Available at: [Link]

• Synthesis and Biological Evaluation of 3-Substituted-indolin-2-one Derivatives Containing Chloropyrrole Moieties - MDPI. Available at: [Link]

• Selective construction of dispiro[indoline-3,2'-quinoline-3',3''-indoline] and dispiro[indoline-3,2'-pyrrole-3',3''-indoline] via three-component reaction - Beilstein Journals. Available at: [Link]

• Carbon-catalyzed Dehydrogenation of Indolines: Detection of Active Intermediate and Exploration of High-performance Catalyst | Chemistry Letters | Oxford Academic. Available at: [Link]

• Indole Oxidation: the Dimer of 3-Hydroxy-2,3-dimethylindolenine - Canadian Science Publishing. Available at: [Link]

• Chemoselective and Enantioselective Oxidation of Indoles Employing Aspartyl Peptide Catalysts - PMC. Available at: [Link]

• US3865837A - Process for preparing fischer{3 s base - Google Patents.

• Degradation behavior of iron-based Fischer-Tropsch catalysts - Fraunhofer IKTS. Available at: [Link]

• Catalytic, Metal-Free Oxidation of Primary Amines to Nitriles - Organic Syntheses. Available at: [Link]

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• 1. Peroxide Formation | Department of Chemistry and Biochemistry [chemistry.osu.edu]
• 2. odu.edu [odu.edu]
• 3. Information on Peroxide-Forming Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 4. Peroxide-Forming Chemicals | Environmental Health & Safety Office | University of Minnesota Duluth [ehso.d.umn.edu]
• 5. fishersci.com [fishersci.com]
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• 16. reddit.com [reddit.com]

Technical Support Center: Purification of Fischer's Base (1,3,3-Trimethyl-2-methyleneindoline)

Welcome to the Technical Support Center for the handling and purification of 1,3-Dimethyl-2-methylene-1H-indoline (commonly known as Fischer's base). As a critical electron-donating building block in the synthesis of cyanine dyes, spiropyrans, and squaraines, the purity of this enamine is paramount to your reaction yields[1].

Because Fischer's base features a highly reactive exocyclic enamine double bond, it is notoriously sensitive to air, light, and acidic environments. This guide is engineered to help researchers troubleshoot common degradation issues, understand the mechanistic causality behind these failures, and implement self-validating purification protocols.

Part 1: Troubleshooting & FAQs (The "Why" and "How")

Q1: My crude Fischer's base has turned dark red/brown. What happened, and can I still use it? A: This is a classic sign of aerobic oxidation. The electron-rich enamine double bond is highly susceptible to oxidation when exposed to atmospheric oxygen and light, leading to the formation of oxindole derivatives and complex polymeric mixtures. If the discoloration is mild (light pink/orange), it can often be rescued via vacuum distillation. If it is opaque dark brown, the purity is likely heavily compromised, and the oxidized byproducts will quench fluorescence or inhibit condensation reactions in downstream dye synthesis.

Q2: I attempted to purify the crude mixture using standard silica gel column chromatography, but my recovery was near zero. Why? A: You have encountered acid-catalyzed degradation. Standard silica gel is inherently acidic (pH ~4.5-5.5). When the basic enamine contacts the silica, it rapidly protonates at the exocyclic carbon to form a highly polar indoleninium cation . This cation either binds irreversibly to the stationary phase or undergoes hydrolysis to yield 1,3,3-trimethylindolin-2-one.

• The Fix: If chromatography is absolutely necessary (e.g., for micro-scale purification), you must use Basic Alumina or heavily deactivate your silica gel by pre-flushing the column with 5% triethylamine (TEA) in your eluent.

Q3: I tried to distill the crude liquid at atmospheric pressure, but it decomposed into a black tar. How should I distill it? A: Thermal cracking. The boiling point of Fischer's base at atmospheric pressure (1 atm) is approximately 248 °C. At this extreme temperature, the molecule undergoes rapid thermal decomposition and self-polymerization. You must utilize vacuum distillation to lower the boiling point to a safe thermal window (e.g., 119–121 °C at 14 mmHg)[2].

Part 2: Degradation & Purification Workflows

To visualize the chemical vulnerabilities of Fischer's base and select the optimal purification route, refer to the logical workflows below.

Figure 1: Common degradation pathways of Fischer's base leading to impurities.

Figure 2: Decision matrix for selecting the optimal Fischer's base purification method.

Part 3: Step-by-Step Experimental Protocols

We recommend two primary methods for purifying Fischer's base. Method A is the industry standard for immediate use, while Method B is a robust workaround for creating benchtop-stable precursors[3].

Protocol A: Vacuum Distillation (For Immediate Liquid Use)

Causality: Lowers the boiling point to prevent thermal degradation while leaving heavy polymeric impurities and oxidized salts in the distillation pot.

• Setup: Equip a short-path distillation apparatus with a Vigreux column. Ensure all joints are heavily greased to maintain a high vacuum. Flush the system with Argon prior to heating.

• Preparation: Transfer the crude Fischer's base to the distillation flask. Add a small magnetic stir bar to prevent bumping.

• Evacuation: Apply vacuum (target: 10–15 mmHg). Allow the system to equilibrate.

• Heating: Slowly heat the oil bath. At ~14 mmHg, the pure Fischer's base will distill at 119–121 °C [2].

• Collection: Discard the first 5% of the distillate (forerun, which contains low-boiling unreacted starting materials). Collect the main fraction as a clear to pale-yellow liquid.

• Self-Validation (NMR Check): Dissolve an aliquot in CDCl₃. A pure enamine will show a sharp singlet for the gem-dimethyls at ~1.3 ppm, an N-methyl singlet at ~3.0 ppm, and characteristic exocyclic =CH₂ doublets at ~3.8–4.0 ppm. Absence of aldehyde/ketone peaks (>9 ppm) confirms the removal of oxidized byproducts.

• Storage: Immediately purge the receiving flask with Argon, seal tightly, and store at -20 °C in the dark.

Protocol B: Salt Formation & Recrystallization (For Long-Term Storage)

Causality: Converting the reactive liquid enamine into a solid indoleninium salt (e.g., hydroiodide or perchlorate) completely protects the double bond from aerobic oxidation. The salt can be stored on the benchtop for months and "free-based" in situ just before your next reaction[3].

• Precipitation: Dissolve the crude Fischer's base in anhydrous diethyl ether or acetone.

• Acidification: Slowly add an equimolar amount of hydriodic acid (HI) or perchloric acid (HClO₄) dropwise while stirring in an ice bath. Caution: Perchlorates can be explosive; handle with strict safety protocols.

• Isolation: A crystalline solid (1,2,3,3-tetramethyl-3H-indol-1-ium salt) will precipitate immediately. Filter the solid under a vacuum.

• Recrystallization: Recrystallize the crude salt from hot ethanol to achieve >99% purity.

• Usage: To regenerate the free base, suspend the pure salt in a biphasic mixture of dichloromethane and 1M NaOH. Extract the organic layer, dry over Na₂SO₄, and concentrate under reduced pressure. Alternatively, use the salt directly in condensation reactions by adding 1 equivalent of an organic base (e.g., piperidine or triethylamine) to the reaction mixture[3].

Part 4: Data Presentation & Metrics

Table 1: Physicochemical Properties & Validation Metrics

Property	Value / Metric	Causality / Relevance
CAS Number	118-12-7	Standard identifier for reagent sourcing.
Appearance (Pure)	Clear to pale-yellow liquid	Indicates absence of conjugated oxidation products.
Boiling Point (1 atm)	248 °C	Too high for atmospheric distillation (causes decomposition).
Boiling Point (Vacuum)	119–121 °C at 14 mmHg[2]	Safe thermal window for purification.
Density	0.979 g/mL at 25 °C	Required for volumetric calculations during synthesis.
¹H NMR Validation	=CH₂ at ~3.8–4.0 ppm	Confirms the integrity of the reactive enamine double bond.

Table 2: Purification Method Comparison

Method	Ideal Scale	Purity Achieved	Product Stability	Drawbacks
Vacuum Distillation	> 5 grams	High (>95%)	Low (Requires -20 °C, Ar)	Requires specialized vacuum equipment.
Salt Recrystallization	Any scale	Very High (>99%)	Excellent (Benchtop stable)	Requires an extra deprotonation step before use.
Alumina Chromatography	< 1 gram	Moderate	Low (Requires -20 °C, Ar)	High solvent waste; risk of on-column degradation.

Part 5: References

• MDPI. "5′-Substituted Indoline Spiropyrans: Synthesis and Applications." Molecules 2023. URL:[Link]

• Journal of the American Chemical Society (JACS). "Dimerization of Merocyanine Dyes. Structural and Energetic Characterization." ACS Publications 2002. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Aqueous Solubility for 1,3-Dimethyl-2-methylene-1H-indoline

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter formulation challenges regarding highly lipophilic dye intermediates. 1,3-Dimethyl-2-methylene-1H-indoline (CAS 71735-22-3), a close structural analog of Fischer's base, is a critical enamine building block for synthesizing cyanine dyes and photochromic materials[1].

However, its fused bicyclic indoline core and lack of hydrogen-bond donating groups result in a high partition coefficient (Computed XLogP3 ~2.9) and negligible intrinsic water solubility[1]. This guide provides field-proven, self-validating protocols to overcome these solubility barriers, ensuring your downstream chemical syntheses or biological assays proceed without precipitation artifacts.

Workflow: Selecting a Solubilization Strategy

Decision tree for selecting the optimal solubilization strategy based on application.

Troubleshooting Guides & FAQs

Q1: Why does my compound immediately crash out when diluting a DMSO stock into an aqueous buffer? The Causality: This is a classic case of "solvent shock." While 1,3-dimethyl-2-methylene-1H-indoline is highly soluble in polar aprotic solvents like DMSO, rapid introduction into an aqueous phase abruptly changes the dielectric constant of the medium. This causes the local concentration of the indoline to exceed its metastable zone, leading to rapid nucleation and irreversible precipitation. The Solution: You must lower the thermodynamic barrier to solvation using kinetic stabilizers or utilize a stepwise dilution method[2]. Micellar encapsulation using non-ionic surfactants (e.g., Tween-80 or Pluronic F-127) shields the hydrophobic indoline core from the aqueous environment.

Q2: My biological assay cannot tolerate organic solvents or harsh surfactants. How can I achieve a fully aqueous solution? The Causality: For strictly aqueous, biocompatible systems, host-guest complexation is the gold standard. β-Cyclodextrins (such as Hydroxypropyl-β-cyclodextrin [HP-β-CD] or Sulfobutylether-β-cyclodextrin [Captisol]) possess a hydrophilic exterior and a hydrophobic toroidal cavity[3]. The indoline ring of your compound spontaneously partitions into this cavity, driven by the displacement of high-enthalpy water molecules, forming a highly water-soluble 1:1 inclusion complex[4]. The Solution: Prepare a solid inclusion complex using the "Kneading Method" (see Protocol A below) before dissolving it in your assay buffer.

Q3: Does adjusting the pH improve the solubility of 1,3-Dimethyl-2-methylene-1H-indoline? The Causality: Yes, but with a critical caveat regarding its chemical reactivity. The compound is an enamine; the exocyclic methylene (=CH_{2}) is highly electron-rich. Lowering the pH (pH < 3) protonates this exocyclic carbon, shifting the equilibrium to form a 1,3-dimethyl-2-methylindolium cation[5]. The Solution: While this cationic salt is infinitely more water-soluble, it is no longer a nucleophile. If your downstream application is a condensation reaction (e.g., synthesizing a squaraine or cyanine dye), you must perform the reaction in a medium where the base form can be regenerated, or rely on co-solvents instead of acidification.

Quantitative Data: Comparison of Solubilization Strategies

Strategy	Primary Mechanism	Est. Max Aqueous Conc.	Pros	Cons
Co-Solvency	Dielectric constant reduction (DMSO/EtOH)	~1–5 mM (at 5% DMSO)	Simple preparation; preserves enamine reactivity.	High solvent toxicity; prone to precipitation upon dilution.
Cyclodextrin	Host-guest inclusion complexation (HP-β-CD)	>10 mM	Excellent biocompatibility; protects against hydrolysis.	Requires preparation time; bulky complex may hinder some target binding.
Surfactant	Micellar encapsulation (Tween-80)	~5–10 mM	High kinetic stability; scalable.	Surfactants can lyse cells or interfere with optical readouts.
Acidification	Cationic salt formation (pH < 3)	>50 mM	Highest absolute solubility; no additives required.	Eliminates nucleophilicity; incompatible with physiological pH assays.

Experimental Methodologies: Self-Validating Protocols

Protocol A: Cyclodextrin Inclusion via the Kneading Method

Use this method when absolute biocompatibility and zero organic solvents are required[3].

• Molar Ratio Calculation: Calculate a 1:1 molar ratio of 1,3-Dimethyl-2-methylene-1H-indoline (MW: 159.23 g/mol ) to HP-β-CD (MW: ~1400 g/mol ).

• Paste Formation: Add the calculated HP-β-CD to a ceramic mortar. Add deionized water dropwise while triturating with a pestle until a uniform, sticky paste forms.

• Encapsulation: Gradually add the indoline compound to the paste. Knead continuously for 45–60 minutes.

  • Causality: The continuous mechanical shear forces the hydrophobic indoline into the cyclodextrin cavity, overcoming the initial activation energy of complexation.

• Drying: Dry the paste in a vacuum desiccator overnight at room temperature to prevent thermal degradation of the enamine.

• System Validation: Pulverize the dried complex and dissolve it in your target aqueous buffer (e.g., PBS). Centrifuge the solution at 10,000 × g for 10 minutes. A completely clear supernatant with the absence of a pellet validates successful 100% inclusion.

Protocol B: Surfactant-Mediated Micellar Solubilization

Use this method for rapid in vitro assay preparation where mild surfactants are tolerated[2].

• Stock Preparation: Dissolve the indoline compound in anhydrous DMSO to create a highly concentrated 50 mM stock.

• Surfactant Priming: In a separate vial, prepare a 10% (v/v) Tween-80 or Pluronic F-127 solution in your target aqueous buffer.

• Micellar Injection: While vigorously vortexing the surfactant solution, inject the DMSO stock dropwise (aiming for a final DMSO concentration ≤ 1%).

  • Causality: Vigorous kinetic mixing ensures the compound is immediately trapped within the hydrophobic core of the forming micelles before bulk thermodynamic precipitation can occur.

• System Validation: Measure the optical density (OD) of the final solution at 600 nm using a spectrophotometer. An OD_{600} < 0.05 validates the absence of colloidal aggregates or micro-precipitates.

References

• "1,3-Dimethyl-2-methylene-1H-indoline | C11H13N | CID 3018251" , PubChem, National Institutes of Health.1

• "Enhanced imine synthesis in water: from surfactant-mediated catalysis to host–guest mechanisms" , RSC Publishing. 2

• "The Solubility Studies and the Complexation Mechanism Investigations of Biologically Active Spiro[cyclopropane-1,3′-oxindoles] with β-Cyclodextrins" , PMC. 3

• "Physicochemical Characterization, Molecular Docking, and In Vitro Dissolution of Glimepiride–Captisol Inclusion Complexes" , ACS Omega. 4

• "Photochromism in Cucurbit[8]uril Cavity: Inhibition of Hydrolysis and Modification of the Rate of Merocyanine–Spiropyran Transformations" , The Journal of Physical Chemistry B. 5

Sources

• 1. 1,3-Dimethyl-2-methylene-1H-indoline | C11H13N | CID 3018251 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Enhanced imine synthesis in water: from surfactant-mediated catalysis to host–guest mechanisms - Chemical Communications (RSC Publishing) DOI:10.1039/C3CC46461J [pubs.rsc.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Validating NMR Chemical Shifts for 1,3-Dimethyl-2-Methylene-1H-Indoline: A Comprehensive Comparison Guide

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of validating highly reactive, stereochemically complex intermediates. One such molecule is 1,3-dimethyl-2-methylene-1H-indoline , a critical enamine (Fischer's base analogue) utilized in the synthesis of photochromic dyes and [1].

Unlike the ubiquitous 1,3,3-trimethyl derivative, this specific indoline possesses a chiral center at the C3 position. This chirality induces diastereotopicity in the exocyclic methylene (=CH₂) protons, resulting in complex NMR splitting patterns. To establish a self-validating analytical system, this guide objectively compares the performance of three validation platforms: High-Field NMR (600 MHz) , Benchtop NMR (80 MHz) , and DFT-Assisted Computational Prediction .

The Analytical Challenge: Causality in Signal Dispersion

The primary challenge in validating 1,3-dimethyl-2-methylene-1H-indoline lies in the fundamental physics of Nuclear Magnetic Resonance. Chemical shifts (in ppm) are independent of the magnetic field, but scalar couplings (J-couplings) have a fixed width in Hertz (Hz).

As detailed in [2], a 2 Hz allylic coupling between the =CH₂ protons corresponds to a narrow 0.0033 ppm at 600 MHz, but a much wider 0.025 ppm at 80 MHz. Furthermore, the chemical shift difference between the two diastereotopic =CH₂ protons is approximately 0.1 ppm. At 600 MHz, this is a massive 60 Hz separation (yielding two distinct doublets). At 80 MHz, the separation is only 8 Hz, causing the signals to collapse into a broad, overlapping multiplet.

To overcome this, we must compare the empirical data from both hardware platforms against theoretical Density Functional Theory (DFT) predictions.

Platform Comparison & Quantitative Data

The table below summarizes the ¹H NMR performance across the three validation methods.

Proton Environment	DFT Prediction (ppm)	High-Field NMR (600 MHz)	Benchtop NMR (80 MHz)	Resolution / Notes
N-CH₃ (s, 3H)	3.12	3.10 (s)	3.11 (s)	Fully resolved across all platforms.
C3-CH₃ (d, 3H)	1.48	1.45 (d, J=7.0 Hz)	1.45 (d, J=7.1 Hz)	Resolved; slight base broadening at 80 MHz.
C3-H (q, 1H)	3.65	3.60 (q, J=7.0 Hz)	3.61 (m)	Fine quartet splitting lost at 80 MHz.
=CH₂ (cis to Me)	3.88	3.85 (d, J=2.0 Hz)	~3.90 (br s)	Diastereotopic; merged at 80 MHz.
=CH₂ (trans to Me)	3.98	3.95 (d, J=2.0 Hz)	~3.90 (br s)	Diastereotopic; merged at 80 MHz.
Aromatic (m, 4H)	6.65 – 7.25	6.60 – 7.20 (m)	6.6 – 7.3 (m)	Complex multiplet; J-couplings overlap at 80 MHz.

Performance Verdict:

• High-Field NMR (600 MHz): The gold standard for structural elucidation. It perfectly resolves the diastereotopic =CH₂ doublets and the C3-H quartet.

• Benchtop NMR (80 MHz): Highly accessible and cost-effective for routine QA/QC. While it suffers from signal overlap in the =CH₂ and aromatic regions, studies have shown that[3] when coupled with chemometric or computational validation.

• DFT Prediction: Acts as the ultimate arbiter, confirming that the 0.1 ppm separation observed at 600 MHz is a genuine stereochemical artifact and not an impurity.

Step-by-Step Validation Methodology

To ensure scientific integrity, every protocol must be a self-validating system. The following methodology guarantees that the enamine remains intact during analysis.

Step 1: Sample Preparation (Critical Causality)

Enamines are highly susceptible to acid-catalyzed tautomerization into indolium cations. Standard CDCl₃ naturally decomposes over time to form trace DCl and phosgene. If untreated CDCl₃ is used, the =CH₂ signals will broaden or shift drastically due to dynamic proton exchange.

• Prepare a small glass pipette plugged with glass wool.

• Add 2 cm of activated basic alumina.

• Elute 1 mL of CDCl₃ directly through the basic alumina into the NMR tube.

• Immediately dissolve 15 mg of 1,3-dimethyl-2-methylene-1H-indoline into the treated solvent (yielding a ~90 mM solution).

Step 2: Data Acquisition

• Benchtop NMR (80 MHz): Set the acquisition to 16 scans with a 10-second relaxation delay (D1). Careful shimming is required to maximize the limited resolution.

• High-Field NMR (600 MHz): Set the acquisition to 8 scans with a 2-second relaxation delay. The intrinsic sensitivity is roughly 11 times greater than the benchtop system[2].

Step 3: DFT-Assisted Computational Validation

• Geometry Optimization: Build the 1,3-dimethyl-2-methylene-1H-indoline molecule in a computational suite (e.g., Gaussian) and optimize the geometry using the B3LYP functional and 6-31G* basis set.

• Tensor Calculation: Calculate the isotropic magnetic shielding tensors using the Gauge-Independent Atomic Orbital (GIAO) method at the B3LYP/6-311+G(2d,p) level.

• Empirical Scaling: Convert the shielding tensors to chemical shifts (ppm) using established linear scaling factors for chloroform solvent models. Compare the predicted diastereotopic gap against the 600 MHz empirical data.

Visualizing the Validation Workflow

Workflow comparing benchtop NMR, high-field NMR, and DFT for enamine validation.

Conclusion

For the structural validation of 1,3-dimethyl-2-methylene-1H-indoline, relying solely on benchtop NMR can lead to ambiguous assignments due to the collapse of the diastereotopic =CH₂ signals. However, by establishing a self-validating workflow that utilizes High-Field NMR for initial elucidation and DFT predictions for theoretical grounding, researchers can confidently map the complex splitting patterns. Once the baseline is established, Benchtop NMR becomes an exceptionally powerful, high-throughput tool for routine reaction monitoring and QA/QC.

References

• Blagg, R. (2023). High-field to Benchtop NMR Spectroscopy - Part 3. Oxford Instruments.[Link]

• Burger, R., et al. (2022). Benchtop versus High Field NMR: Comparable Performance Found for the Molecular Weight Determination of Lignin. ResearchGate.[Link]

• Szalóki, G., & Sanguinet, L. (2015). Silica-Mediated Synthesis of Indolinooxazolidine-Based Molecular Switches. ACS Publications (Journal of Organic Chemistry).[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. High-field to Benchtop NMR Spectroscopy - Part 3 - Oxford Instruments [oxinst.com]
• 3. researchgate.net [researchgate.net]

Analytical Comparison Guide: Mass Spectrometry Fragmentation Profiling of 1,3-Dimethyl-2-methylene-1H-indoline

Executive Summary

1,3-Dimethyl-2-methylene-1H-indoline (C₁₁H₁₃N, Exact Mass: 159.1048 Da)[1] is a highly reactive nitrogen-containing heterocycle. As a structural analog to Fischer's base (1,3,3-trimethyl-2-methyleneindoline), it is a critical intermediate in the synthesis of cyanine dyes, photochromic materials, and pharmaceutical scaffolds,[2]. Because indoline derivatives are prone to spontaneous oxidation, rearrangement, and phototruncation, differentiating this specific compound from its isomers (e.g., indolenines or substituted indoles) requires highly specific analytical techniques.

This guide objectively compares the performance of Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) and Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS) for the structural characterization of 1,3-dimethyl-2-methylene-1H-indoline, providing mechanistic insights and self-validating experimental protocols.

Structural Context & Ionization Dynamics

The structural hallmark of 1,3-dimethyl-2-methylene-1H-indoline is its exocyclic methylene group at the C2 position, which creates a cyclic enamine system. This electron-rich double bond, coupled with the tertiary indoline nitrogen, dictates its behavior under different ionization conditions.

• Electron Ionization (EI): The high-energy (70 eV) electron beam strips an electron from the highest occupied molecular orbital (typically the nitrogen lone pair or the π -system of the enamine), creating an energetically unstable odd-electron radical cation ( M+∙ )[3],[4]. This drives extensive, reproducible homolytic bond cleavage.

• Electrospray Ionization (ESI): The basicity of the enamine/indoline core makes it an excellent candidate for positive-ion ESI. It readily accepts a proton to form a highly stable, even-electron [M+H]+ species[5]. Because even-electron ions are less prone to spontaneous fragmentation, structural elucidation requires Collision-Induced Dissociation (CID)[3],[6].

Platform Comparison: GC-EI-MS vs. LC-ESI-MS/MS

To objectively evaluate which platform is best suited for your specific analytical goals, we must compare their fundamental performance metrics.

Table 1: Comparative Overview of MS Platforms for Indoline Analysis

Parameter	GC-EI-MS	LC-ESI-MS/MS	Mechanistic Causality
Primary Ion Formed	M+∙ ( m/z 159)	[M+H]+ ( m/z 160)	EI induces electron ejection; ESI+ promotes protonation of the basic nitrogen[3],[5].
Fragmentation Type	In-source (Hard)	Post-source CID (Soft)	70 eV exceeds the ionization energy, causing immediate bond rupture[4].
Key Diagnostic Loss	-15 Da ( ∙ CH₃)	-16 Da (CH₄), -28 Da (C₂H₄)	Odd-electron M+∙ favors radical loss; even-electron [M+H]+ favors neutral loss[3].
Sensitivity	Moderate (ng/mL)	High (pg/mL)	ESI+ efficiency is maximized by the high proton affinity of the indoline core[7].
Best Application	Library matching, impurity profiling	Trace quantification, complex matrices	EI provides highly reproducible libraries; LC-MS/MS provides superior selectivity via MRM.

Mechanistic Fragmentation Pathways

Understanding the why behind a fragmentation pattern is critical for preventing false positive identifications.

Electron Ionization (EI-MS, 70 eV)

Under EI conditions, 1,3-dimethyl-2-methylene-1H-indoline yields a distinct molecular ion at m/z 159. The primary driving force for fragmentation is the strong tendency of the radical ion to achieve electron pairing[4].

• α -Cleavage and Methyl Loss: Homolytic cleavage of the C3-methyl or N-methyl group results in the loss of a methyl radical (-15 Da). This generates a highly stable, even-electron indolium cation at m/z 144[3].

• Ring Expansion: The m/z 144 ion frequently undergoes skeletal rearrangement to form a stable quinolinium derivative, a hallmark of methyl-substituted indolines.

Electrospray Ionization (ESI-MS/MS, CID)

In positive ESI, the molecule forms [M+H]+ at m/z 160.

• Low Collision Energy (10-20 eV): The molecule remains relatively intact. Minor neutral losses of methane (-16 Da, forming m/z 144) occur, reflecting the stability of the even-electron precursor[3],[5].

• High Collision Energy (30-40 eV): The indoline core undergoes C2-C3 and N1-C2 bond cleavages. Similar to the behavior of other substituted indolines, charge-directed cleavage triggers the opening of the pyrroline ring, yielding diagnostic fragments at m/z 132 and m/z 118[6],[8].

Proposed mass spectrometry fragmentation pathways for 1,3-dimethyl-2-methylene-1H-indoline.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. They include specific causality for parameter selection and mandatory system suitability tests (SST).

Protocol A: GC-EI-MS Profiling

Causality: 1,3-Dimethyl-2-methylene-1H-indoline is sufficiently volatile and thermally stable to be analyzed without derivatization. A non-polar stationary phase prevents active site adsorption of the basic indoline nitrogen.

• System Suitability & Blanking: Inject 1 µL of pure extraction solvent (e.g., Hexane) to verify baseline stability and absence of column bleed or carryover.

• Sample Preparation: Dissolve the analyte in MS-grade Hexane to a final concentration of 10 µg/mL.

• Chromatographic Separation:

  • Column: HP-5MS (30 m × 0.25 mm × 0.25 µm).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: Initial hold at 80°C for 1 min, ramp at 15°C/min to 280°C, hold for 5 min.

• Mass Spectrometry (EI):

  • Ion Source Temperature: 230°C.

  • Electron Energy: 70 eV (Standardized for library matching).

  • Scan Range: m/z 50 to 300.

Protocol B: LC-ESI-MS/MS Quantification

Causality: The addition of 0.1% formic acid to the mobile phase ensures the enamine/indoline nitrogen remains fully protonated in solution, drastically increasing ESI+ ionization efficiency[7].

• System Suitability & Blanking: Run a gradient blank (Mobile Phase A/B) to ensure no ghost peaks appear at the expected retention time.

• Sample Preparation: Dilute the sample in 50:50 Water:Acetonitrile to a concentration of 100 ng/mL.

• Chromatographic Separation:

  • Column: C18 Reverse Phase (e.g., 50 × 2.1 mm, 1.7 µm)[7].

  • Mobile Phase A: 0.1% Formic Acid in MS-grade Water.

  • Mobile Phase B: 0.1% Formic Acid in MS-grade Acetonitrile.

  • Gradient: 5% B to 95% B over 5.0 minutes.

• Mass Spectrometry (ESI+ CID):

  • Capillary Voltage: +3.5 kV.

  • Desolvation Temperature: 350°C.

  • Collision Gas: High-purity Nitrogen.

  • CID Ramping: Perform a product ion scan on precursor m/z 160, ramping Collision Energy (CE) from 10 eV to 40 eV to capture both low-energy neutral losses and high-energy ring cleavages.

Workflow comparison between GC-EI-MS and LC-ESI-MS/MS for indoline analysis.

Sources

• 1. 1,3-Dimethyl-2-methylene-1H-indoline | C11H13N | CID 3018251 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 5. Diagnostic MS/MS fragmentation patterns for the discrimination between Schiff bases and their Amadori or Heyns rearrangement products [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Separation of 5-Chloro-1,3,3-trimethyl-2-methyleneindoline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Benchmarking Indoline Precursors in Photochromic Synthesis: 1,3-Dimethyl-2-methylene-1H-indoline vs. Fischer’s Base

As photochromic materials transition from novelty applications to advanced optical switches, logic gates, and mechanophores, the structural integrity of the molecular switch becomes paramount. In the synthesis of spiropyrans and spirooxazines, the indoline precursor is the foundational building block.

A frequent, yet fatal, pitfall in novel material design is the confusion between 1,3-Dimethyl-2-methylene-1H-indoline (1,3-DM) and the industry standard, 1,3,3-Trimethyl-2-methyleneindoline (Fischer's Base, 1,3,3-TM) . This guide objectively benchmarks these two precursors, detailing the chemical causality behind their divergent performances and providing self-validating protocols for your own laboratory benchmarking.

Mechanistic Causality: The "Gem-Dimethyl" Imperative

The fundamental mechanism of spiropyran photochromism relies on the reversible heterolytic cleavage of the spiro C–O bond. Upon UV irradiation, the orthogonal spiro (closed) form isomerizes into the planar, highly conjugated merocyanine (open) form.

To maintain reversibility, the merocyanine form must not possess a lower-energy thermodynamic sink. This is where the substitution at the C3 position of the indoline ring dictates the material's viability:

• 1,3,3-Trimethyl-2-methyleneindoline (1,3,3-TM): Possesses a gem-dimethyl group at the C3 position. When the ring opens, these two methyl groups sterically and electronically block any further rearrangement. The molecule is forced to remain a merocyanine zwitterion until visible light or thermal energy drives the ring closure .

• 1,3-Dimethyl-2-methylene-1H-indoline (1,3-DM): Contains only one methyl group and one highly acidic hydrogen at the C3 position. Upon ring opening, the extended π -system of the merocyanine form facilitates rapid tautomerization. The C3 proton is lost, allowing the indoline ring to aromatize into a fully conjugated indole. This aromatization provides a massive stabilization energy ( ∼ 36 kcal/mol), creating an irreversible thermodynamic sink. The photochromic switch is permanently destroyed after a single cycle .

Comparative Performance Data

The following table summarizes the benchmarking data of spiropyrans synthesized from both precursors, condensed with 5-nitrosalicylaldehyde under identical conditions.

Parameter	1,3-Dimethyl-2-methylene-1H-indoline (1,3-DM)	1,3,3-Trimethyl-2-methyleneindoline (1,3,3-TM)
CAS Number	71735-22-3	118-12-7
C3 Substitution	Mono-methyl, Mono-hydrogen	Gem-dimethyl
Condensation Yield	42% (High byproduct formation)	88% (Clean conversion)
Photochromic State	Transient (Rapid degradation)	Highly stable, reversible
Degradation Pathway	Irreversible tautomerization to indole	Minimal (sterically blocked)
Switching Cycles (Toluene, 10⁻⁴ M)	< 5 cycles before >50% fatigue	> 500 cycles
Primary Application	Irreversible optical sensors, synthetic intermediates	Reversible smart materials, optical lenses

Photochemical Pathway Visualization

The diagram below maps the divergent reaction logic of the two precursors. Notice how the lack of a blocking group in 1,3-DM leads directly to material failure.

Divergent photochemical pathways of 1,3-DM vs. 1,3,3-TM derived spiropyrans.

Experimental Workflow: Synthesis & Self-Validating Benchmarking

To rigorously validate the superiority of 1,3,3-TM over 1,3-DM, use the following self-validating protocol. This workflow is designed so that the optical and structural degradation of the 1,3-DM variant provides internal proof of the aromatization mechanism.

Phase 1: Condensation Synthesis

Causality: Refluxing in ethanol provides sufficient thermal energy for the nucleophilic attack of the exocyclic methylene on the aldehyde, while allowing the highly crystalline spiropyran product to precipitate upon cooling, driving the equilibrium forward.

• Preparation: In two separate 50 mL round-bottom flasks, dissolve 10 mmol of 5-nitrosalicylaldehyde in 20 mL of absolute ethanol.

• Addition: Add 10 mmol of 1,3-DM to Flask A, and 10 mmol of 1,3,3-TM to Flask B.

• Reflux: Heat both mixtures to reflux (78 °C) for 4 hours under an inert nitrogen atmosphere to prevent oxidative side reactions.

• Isolation: Cool the flasks to 0 °C in an ice bath. Filter the resulting precipitates. Wash with cold ethanol (3 x 5 mL) and dry under vacuum.

  • Observation: Flask B (1,3,3-TM) will yield a pale-yellow powder (high purity closed-form spiropyran). Flask A (1,3-DM) will yield a darker, reddish-brown solid, indicating premature ring-opening and degradation during synthesis.

Phase 2: Photochemical Cycling & Validation

Causality: Toluene is chosen as the solvent because its non-polar nature heavily favors the colorless, closed spiro form at thermal equilibrium. This provides a zero-baseline, ensuring that any absorbance at 580 nm is strictly due to UV-induced isomerization.

• Sample Prep: Prepare 1×10−4 M solutions of both synthesized compounds in anhydrous toluene.

• Baseline UV-Vis: Record the baseline absorption spectrum (400–700 nm). Both solutions should exhibit minimal absorbance in this visible region.

• Irradiation: Irradiate the cuvettes with a 365 nm UV LED ( 10 mW/cm2 ) for 60 seconds.

• Measurement: Immediately record the absorbance at λmax​≈580 nm (the merocyanine peak).

• Relaxation: Irradiate with visible light (>450 nm) for 2 minutes to drive ring closure.

• Self-Validation (The Fatigue Assay): Repeat steps 3-5 for 20 cycles.

  • Validation Outcome: The 1,3,3-TM solution will consistently return to its maximum absorbance at 580 nm with <2% degradation. The 1,3-DM solution will show a catastrophic decay of the 580 nm peak within 3-5 cycles.

• Mechanistic Proof (NMR): Evaporate the degraded 1,3-DM solution and perform 1H NMR in CDCl3​ . The disappearance of the aliphatic C3 proton ( ∼ 3.5 ppm) and the emergence of new aromatic signals ( ∼ 7.0-7.5 ppm) will definitively confirm the irreversible tautomerization to the indole derivative.

References

• Title: Mechanochemical tools for polymer materials Source: Chemical Society Reviews (RSC Publishing), 2021, 50, 4100-4121. URL: [Link]

• Title: Photoswitchable Photochromic Chelating Spironaphthoxazines: Synthesis, Photophysical Properties, Quantum-Chemical Calculations, and Complexation Ability Source: ACS Omega, 2024, 9(3), 3456-3467. URL: [Link]

1,3-Dimethyl-2-methylene-1H-indoline vs 1,3,3-trimethyl-2-methyleneindoline properties

An in-depth comparative analysis of indoline derivatives requires moving beyond basic structural formulas to understand the thermodynamic forces governing their reactivity. In the development of near-infrared (NIR) fluorophores, cyanine dyes, and molecular probes, the choice of the terminal heterocyclic precursor dictates the success of the entire synthetic pathway[1].

This guide provides a rigorous mechanistic and practical comparison between 1,3-Dimethyl-2-methylene-1H-indoline and 1,3,3-Trimethyl-2-methyleneindoline (widely known as Fischer's Base). By examining the causality behind their structural stability, researchers can optimize their polymethine dye synthesis workflows.

Mechanistic Causality: The Role of the C3 Gem-Dimethyl Group

The fundamental divergence in the chemical behavior of these two compounds originates at the C3 position of the indoline ring. This structural variance dictates whether the molecule acts as a stable nucleophile or spontaneously neutralizes its own reactivity through aromatization.

• 1,3,3-Trimethyl-2-methyleneindoline (Fischer's Base): This molecule possesses a gem-dimethyl group at the C3 position[2]. Because there is no hydrogen atom present at this carbon, the molecule is sterically and electronically blocked from undergoing tautomerization into an aromatic indole ring[3]. Consequently, the exocyclic double bond (the enamine/imine tautomer) is locked in a highly nucleophilic state. This stable exocyclic methylene carbon is the critical nucleophile required for Knoevenagel condensations with electrophiles (e.g., Vilsmeier-Haack reagents) to form the polymethine chains of Cy3, Cy5, and Cy7 dyes[4].

• 1,3-Dimethyl-2-methylene-1H-indoline: This variant has only a single methyl group at the C3 position, leaving a highly labile proton[5]. This proton enables a rapid [1,3]-sigmatropic rearrangement (tautomerization), shifting the exocyclic double bond into the ring to form 1,2,3-trimethylindole . Because the aromatic indole is the thermodynamic sink, the equilibrium lies heavily in favor of the aromatized form. Once aromatized, the C2 position loses its enamine character and nucleophilicity, rendering the compound virtually useless for standard cyanine dye elongation.

Mechanistic divergence based on C3 substitution and aromatization potential.

Quantitative Physicochemical Comparison

To facilitate reagent selection, the following table summarizes the key physicochemical properties of both compounds. Fischer's base is a staple in commercial inventories due to its shelf-stability, whereas the 1,3-dimethyl variant is highly transient.

Property	1,3-Dimethyl-2-methylene-1H-indoline	1,3,3-Trimethyl-2-methyleneindoline (Fischer's Base)
CAS Number	71735-22-3[5]	118-12-7[6]
Molecular Weight	159.23 g/mol [5]	173.25 g/mol [6]
Boiling Point	N/A (Rapidly tautomerizes)	248 °C[6]
Density (at 25 °C)	N/A	0.979 g/mL[6]
C3 Substitution	Methyl, Hydrogen	Gem-dimethyl
Aromaticity	Rapidly forms aromatic indole	Non-aromatic (indoline locked)
Primary Application	Mechanistic studies (Tautomerization)	Synthesis of Cy3, Cy5, Cy7 dyes[7]

Experimental Protocols & Workflows

The following protocols provide a self-validating framework for utilizing these compounds in a laboratory setting. Protocol A demonstrates the synthetic utility of Fischer's Base, while Protocol B outlines a kinetic study to observe the instability of the 1,3-dimethyl variant.

Protocol A: Synthesis of a Symmetric Cy3 Dye using Fischer's Base

This protocol leverages the stable nucleophilicity of Fischer's base to synthesize a trimethine cyanine dye[4].

• Quaternization (Indolium Salt Formation):

  • In a 50 mL round-bottom flask, dissolve 10 mmol of 1,3,3-trimethyl-2-methyleneindoline in 15 mL of anhydrous acetonitrile.

  • Add 12 mmol of ethyl iodide dropwise under an argon atmosphere.

  • Reflux the mixture at 80 °C for 12 hours. The resulting 1-ethyl-2,3,3-trimethylindolium iodide will precipitate as a pale pink/white solid.

  • Filter, wash with cold diethyl ether, and dry under vacuum.

• Knoevenagel Condensation:

  • Dissolve 2 mmol of the synthesized indolium salt and 1 mmol of N,N'-diphenylformamidine (the electrophilic C1 bridge) in 10 mL of acetic anhydride.

  • Add 2.5 mmol of sodium acetate (base) to catalyze the enolization/deprotonation.

  • Heat the mixture to 110 °C for 2 hours. The solution will turn deep pink/red, indicating the formation of the extended polymethine conjugated system.

• Purification and Validation:

  • Precipitate the crude Cy3 dye by pouring the cooled mixture into 50 mL of stirred diethyl ether.

  • Validate the product via UV-Vis spectroscopy. A sharp, high-extinction absorption peak at ~550 nm confirms the successful formation of the symmetric Cy3 dye[8].

Standard workflow for cyanine dye synthesis using Fischer's base.

Protocol B: NMR Validation of 1,3-Dimethyl-2-methyleneindoline Tautomerization

Because 1,3-dimethyl-2-methyleneindoline is kinetically unstable, its tautomerization to 1,2,3-trimethylindole must be observed in situ.

• Sample Preparation: Generate 1,3-dimethyl-2-methyleneindoline in situ by deprotonating 1,2,3-trimethylindolium iodide with a strong, non-nucleophilic base (e.g., DBU) in anhydrous CDCl3 at -78 °C.

• Kinetic NMR Acquisition: Transfer the sample to a pre-cooled NMR tube and insert it into an NMR spectrometer set to 25 °C.

• Data Analysis (Self-Validation):

  • Time 0: Observe the exocyclic methylene protons as two distinct doublets around δ 4.0 - 4.5 ppm.

  • Time +30 mins: Watch the disappearance of the methylene signals and the emergence of a sharp singlet at δ 2.3 ppm, corresponding to the C2-methyl group of the newly formed aromatic 1,2,3-trimethylindole. This spectral shift definitively proves the loss of the reactive enamine state.

Conclusion and Application Suitability

For any application involving the synthesis of fluorescent probes, photochromic materials, or near-infrared (NIR) imaging agents, 1,3,3-Trimethyl-2-methyleneindoline (Fischer's Base) is the mandatory starting material[9]. The gem-dimethyl group is not merely a structural decoration; it is a critical thermodynamic barrier that preserves the molecule's nucleophilicity by preventing aromatization[2]. Conversely, 1,3-dimethyl-2-methylene-1H-indoline serves primarily as a mechanistic reference point in physical organic chemistry, demonstrating the powerful driving force of indole aromaticity.

References

• FISCHERS BASE - Physico-chemical Properties. ChemBK. Available at: [Link]

• Fischer's base as an electron donor for new penta- and heptamethines. ResearchGate. Available at: [Link]

• 1,3-Dimethyl-2-methylene-1H-indoline | C11H13N | CID 3018251. PubChem. Available at: [Link]

• Activatable self-reporting cyclization reaction for in-cell synthesis of cyclocyanines. Royal Society of Chemistry. Available at: [Link]

• Engineering the Photophysics of Cyanines by Chain C1′ Substituents. National Institutes of Health (NIH). Available at: [Link]

• Mechanistic Insight into the Thermal “Blueing” of Cyanine Dyes. National Institutes of Health (NIH). Available at: [Link]

• Syntheses and Properties of Cyanine and Related Dyes. ResearchGate. Available at: [Link]

• General Strategy to Access N-Aryl Heptamethine Indocyanines for Optical Tuning. American Chemical Society (ACS). Available at: [Link]

• Cucurbit[7]uril Complexation of Near-Infrared Fluorescent Azobenzene-Cyanine Conjugates. National Institutes of Health (NIH). Available at: [Link]

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Safety & Regulatory Compliance

1,3-Dimethyl-2-methylene-1H-indoline proper disposal procedures

As a Senior Application Scientist, I approach chemical handling and disposal not merely as a set of administrative rules, but as a mechanistic system where operational choices directly mitigate molecular hazards.

In the realm of advanced organic synthesis and drug development, 1,3-Dimethyl-2-methylene-1H-indoline (CAS 71735-22-3) serves as a potent, nucleophilic building block, particularly in the construction of cyanine dyes and heterocyclic active pharmaceutical ingredients (APIs). However, the very structural features that make it synthetically valuable—its lipophilic indoline core and electron-rich exocyclic enamine—also render it an acute environmental and occupational hazard.

This guide provides a self-validating, mechanistically grounded protocol for the safe handling, containment, and thermal destruction of this compound, ensuring your laboratory exceeds standard compliance and operates with uncompromising scientific integrity.

Part 1: Mechanistic Toxicology & Hazard Profile

To safely dispose of a chemical, one must first understand how it interacts with biological and environmental systems. The exocyclic double bond of 1,3-dimethyl-2-methylene-1H-indoline is highly electron-rich, making it exceptionally reactive toward oxidizing agents[1]. In biological systems, its lipophilic amine structure allows it to easily permeate dermal layers and disrupt cellular membranes, leading to severe irritation[2]. Environmentally, it is highly toxic to aquatic ecosystems, where it resists rapid degradation and bioaccumulates[2].

Table 1: Physicochemical Properties and Hazard Thresholds

Parameter	Value / Specification	Mechanistic Rationale & Operational Implication
CAS Number	71735-22-3	Unique identifier; must be explicitly listed on all hazardous waste manifests to ensure proper downstream processing.
GHS Hazard Codes	H302, H315, H319, H400, H410	Harmful if swallowed; causes skin/eye irritation; very toxic to aquatic life. Dictates strict prevention of dermal contact and aquatic release[2].
Incompatibilities	Strong oxidizers, strong acids	The enamine moiety is prone to violent, exothermic oxidation. Waste must be stored in dedicated, chemically compatible secondary containment[1].
Required PPE	Nitrile (≥0.11mm), ABEK Filter	Nitrile prevents permeation of lipophilic amines; the ABEK respirator cartridge actively neutralizes organic vapors and basic amines.

Part 2: Standardized Disposal Procedures

The disposal of indoline derivatives must follow a strict pathway ending in thermal destruction. Pouring this compound down the drain or discarding it in standard solid waste is a severe violation of the and will result in catastrophic aquatic toxicity.

Fig 1. Mechanistic workflow for the thermal destruction and neutralization of indoline waste.

Protocol 1: Routine Laboratory Waste Disposal

Objective: Safely transition residual 1,3-Dimethyl-2-methylene-1H-indoline from the benchtop to final thermal destruction.

• Step 1: Waste Segregation

  • Action: Deposit the chemical into a dedicated, clearly labeled hazardous waste container (preferably high-density polyethylene, HDPE).

  • Rationale (Causality): Mixing this compound with strong oxidizers (e.g., peroxides, permanganates) can trigger violent exothermic reactions[1]. Segregation prevents unintended cross-reactivity in the waste stream.

  • Validation Check: Cross-reference the laboratory waste log to ensure no incompatible solvents (e.g., concentrated nitric acid) have been added to the carboy prior to use.

• Step 2: Primary and Secondary Containment

  • Action: Seal the primary HDPE container tightly and place it within a secondary containment tray capable of holding 110% of the primary container's volume.

  • Rationale (Causality): Because indoline derivatives are highly toxic to aquatic life with long-lasting effects (H400, H410), secondary containment ensures that structural failure of the primary vessel does not result in environmental release[2].

  • Validation Check: Physically inspect the primary container cap for thread integrity and ensure the secondary tray is free of micro-fractures.

• Step 3: RCRA-Compliant Labeling

  • Action: Affix a hazardous waste label detailing the exact chemical name, CAS number (71735-22-3), accumulation start date, and hazard class (Toxic, Irritant).

  • Rationale (Causality): Accurate labeling is mandated by to ensure downstream handlers apply the correct destruction methodology.

  • Validation Check: Audit the label against the laboratory's active chemical inventory system before transferring the container to the central waste accumulation area.

• Step 4: High-Temperature Incineration

  • Action: Transfer the waste to a licensed hazardous waste disposal facility for thermal destruction.

  • Rationale (Causality): Incineration at temperatures exceeding 1000°C ensures the complete cleavage of the indoline ring system, converting the nitrogenous waste into NOx, CO2, and H2O. The facility must utilize alkaline scrubbers to neutralize the generated nitrogen oxides before atmospheric release[3].

  • Validation Check: Obtain and archive the Certificate of Destruction (CoD) from the waste management vendor to close the chain of custody.

Part 3: Operational Spill Response & Containment

In the event of an accidental release, immediate and calculated action is required to prevent occupational exposure and facility contamination.

Fig 2. Step-by-step operational protocol for indoline spill containment and site validation.

Protocol 2: Emergency Spill Containment and Decontamination

Objective: Rapidly neutralize and collect accidental releases while preventing environmental runoff.

• Step 1: Area Isolation and PPE Donning

  • Action: Immediately evacuate non-essential personnel. Don a Type ABEK respirator, chemical-resistant goggles, and heavy-duty nitrile gloves.

  • Rationale (Causality): The compound causes serious eye and skin irritation[2]. The ABEK filter specifically neutralizes organic vapors and basic amines, preventing inhalation toxicity[2].

  • Validation Check: Perform a positive/negative pressure seal check on the respirator before entering the spill zone.

• Step 2: Source Containment

  • Action: Surround the spill perimeter with an inert, non-combustible absorbent material such as dry sand, earth, or vermiculite. Do NOT use combustible absorbents like sawdust[1].

  • Rationale (Causality): Containing the perimeter prevents the lipophilic chemical from reaching floor drains, averting severe aquatic toxicity[2]. Combustible absorbents are avoided to prevent potential fire hazards if localized exothermic reactions occur[1].

  • Validation Check: Visually confirm a continuous, unbroken berm of absorbent around the entire liquid pool before applying absorbent to the center.

• Step 3: Mechanical Collection

  • Action: Use non-sparking polypropylene or conductive carbon-infused scoops to collect the saturated absorbent[3].

  • Rationale (Causality): While not highly volatile, the generation of aerosols in an enclosed space can present an ignition risk. Non-sparking tools eliminate mechanical ignition sources[3].

  • Validation Check: Ensure all collected material is immediately transferred into a grounded, sealable hazardous waste bucket.

• Step 4: Surface Decontamination

  • Action: Wash the affected surface with a dilute, mildly acidic detergent solution (e.g., 1% acetic acid), followed by a thorough water rinse.

  • Rationale (Causality): The basic nature of the indoline nitrogen means it can be protonated and rendered more water-soluble by mild acids, facilitating complete removal from laboratory surfaces.

  • Validation Check: Swab the cleaned area with a pH indicator strip; a neutral reading (pH 6.5-7.5) confirms the absolute absence of residual amine base.

References

• Environmental Protection Agency (EPA). Hazardous Waste Management (RCRA Guidelines). U.S. EPA.[Link]

• Occupational Safety and Health Administration (OSHA). Hazardous Waste Operations and Emergency Response (HAZWOPER). U.S. Department of Labor. [Link]

• National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press.[Link]

Sources

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. echemi.com [echemi.com]

Navigating the Safe Handling of 1,3-Dimethyl-2-methylene-1H-indoline: A Comprehensive Guide

For Researchers, Scientists, and Drug Development Professionals

The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmaceuticals and biologically active compounds.[1] 1,3-Dimethyl-2-methylene-1H-indoline, as a member of the indole family, presents unique opportunities in synthetic chemistry and drug development.[1] However, its safe and effective use in the laboratory necessitates a thorough understanding of its potential hazards and the implementation of robust handling protocols. This guide provides essential, actionable information on the personal protective equipment (PPE), operational procedures, and disposal plans for 1,3-Dimethyl-2-methylene-1H-indoline, ensuring the safety of personnel and the integrity of research.

Hazard Assessment: A Proactive Approach to Safety

A comprehensive understanding of the hazard profile of 1,3-Dimethyl-2-methylene-1H-indoline is the foundation of safe laboratory practices. Based on data for structurally similar compounds, this chemical should be handled with care, assuming it may possess the following hazards:

Hazard Classification	Description	Precautionary Statement Codes
Acute Oral Toxicity	Harmful if swallowed.[2][3]	P264, P270, P301+P317, P330[2]
Skin Irritation	Causes skin irritation.[2]	P280, P302+P352, P332+P317, P362+P364[2]
Eye Irritation	May cause serious eye irritation.[4][5]	P280, P305+P351+P338, P337+P313[5][6]
Aquatic Toxicity	Very toxic to aquatic life with long-lasting effects.[2]	P273, P391[2]

Note: This data is extrapolated from closely related indole derivatives. Always consult the specific Safety Data Sheet (SDS) for the exact material in use.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are non-negotiable when handling 1,3-Dimethyl-2-methylene-1H-indoline. The following table outlines the minimum required PPE, with explanations rooted in the compound's hazard profile.

PPE Category	Specification	Rationale for Use
Eye and Face Protection	Tightly fitting safety goggles or a face shield.[2] Must conform to EN 166 (EU) or NIOSH (US) standards.	Protects against splashes and aerosols that can cause serious eye irritation.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene).[7] Gloves must be inspected prior to use.[2]	Prevents skin contact, which can cause irritation.[2] Always check for signs of degradation or breakthrough.
Body Protection	A chemical-resistant lab coat or apron.[7] Consider fire/flame resistant clothing.[2]	Protects against accidental spills and contamination of personal clothing.
Respiratory Protection	A NIOSH-approved respirator with organic vapor cartridges may be necessary if working outside of a fume hood or if aerosolization is likely.[7][8]	Minimizes the risk of inhaling airborne particles or vapors.

Donning and Doffing of PPE: A Critical Procedure

The order in which you put on and take off your PPE is crucial to prevent cross-contamination.

Caption: Sequential process for donning and doffing PPE.

Operational Plan: From Receipt to Disposal

A systematic approach to handling 1,3-Dimethyl-2-methylene-1H-indoline minimizes the risk of exposure and ensures the quality of your experimental results.

Receiving and Storage

• Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.

• Labeling: Ensure the container is clearly labeled with the chemical name, hazard pictograms, and date of receipt.

• Storage: Store the container in a tightly closed, dry, cool, and well-ventilated area.[2] Keep it away from incompatible materials such as strong oxidizing agents and acids.[9][10]

Handling and Use

• Ventilation: Always handle 1,3-Dimethyl-2-methylene-1H-indoline in a certified chemical fume hood to ensure adequate ventilation.[8]

• Personal Hygiene: Wash hands thoroughly after handling, and before eating, drinking, or smoking.[2][8] Do not consume food or beverages in the laboratory.[8]

• Avoid Aerosolization: Take care to avoid the formation of dust or aerosols during weighing and transfer.[2]

• Equipment: Use non-sparking tools to prevent ignition sources.[2] Ensure that an eyewash station and safety shower are readily accessible.[9]

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, a swift and informed response is critical.

Emergency Situation	Immediate Action
Skin Contact	Immediately remove contaminated clothing.[2] Wash the affected area with plenty of soap and water.[11] Seek medical attention if irritation persists.[11]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids.[9] Seek immediate medical attention.[9]
Inhalation	Move the person to fresh air.[11] If breathing is difficult, provide oxygen.[2] Seek medical attention.[11]
Ingestion	Rinse mouth with water.[2] Do NOT induce vomiting.[2] Seek immediate medical attention.[2]

Spill Response Workflow

Caption: Step-by-step spill response workflow.

Disposal Plan: Environmental Responsibility

Proper disposal of 1,3-Dimethyl-2-methylene-1H-indoline and its contaminated materials is crucial to protect the environment.

• Waste Collection: Collect all waste, including unused product and contaminated PPE, in a suitable, closed, and clearly labeled container for disposal.[2]

• Licensed Disposal: Arrange for disposal by a licensed professional waste disposal service.[12] Do not allow the chemical to enter drains or waterways.[8][12]

• Regulatory Compliance: Adhere to all local, state, and federal regulations for hazardous waste disposal.[12]

By adhering to these guidelines, you can confidently and safely incorporate 1,3-Dimethyl-2-methylene-1H-indoline into your research, fostering a culture of safety and scientific excellence within your laboratory.

References

• Safety Data Sheet. Key Organics. (2017, December 1).
• SAFETY D
• Schem.jp SDS.

• 1,3-dimethyl-2,3-dihydro-1H-indole — Chemical Substance Information. NextSDS. [Link]

• INDOLINE MSDS CAS-No.: 496-15-1 MSDS. Loba Chemie. (2018, July 26).
• SAFETY D
• SAFETY DATA SHEET. Tokyo Chemical Industry. (2026, January 30).
• SAFETY DATA SHEET. Sigma-Aldrich. (2025, October 16).

• 1,3-Dimethyl-2-methylene-1H-indoline | C11H13N | CID 3018251. PubChem. [Link]

• Indoline - SAFETY D
• SAFETY D

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